4-Sulfocalix[4]arene hydrate

Core Science & Biosynthesis

Introduction: The Unique Potential of a Water-Soluble Macrocycle

An In-Depth Technical Guide to the Synthesis and Characterization of 4-Sulfocalix[1]arene Hydrate

In the landscape of supramolecular chemistry, calixarenes stand out as a versatile class of macrocyclic compounds, often described as 'molecular baskets' due to their distinctive cup-shaped three-dimensional structure.[2] The parent calix[1]arene, formed from four phenol units linked by methylene bridges, possesses a hydrophobic cavity and is soluble only in organic solvents. This severely limits its application in biological systems. The synthesis of 4-sulfocalix[1]arene (more formally p-sulfonatocalix[1]arene) overcomes this fundamental barrier. By introducing highly polar sulfonate (-SO₃⁻) groups to the upper rim of the macrocycle, the molecule is rendered highly water-soluble, unlocking a vast array of applications in pharmacology and drug development.[3][4]

The resulting molecule, 4-sulfocalix[1]arene hydrate, is a powerful host capable of forming inclusion complexes with a wide variety of guest molecules in aqueous environments.[2] This host-guest chemistry is driven by a combination of hydrophobic, electrostatic, and π-π interactions.[4] For drug development professionals, this translates into a powerful tool for enhancing the aqueous solubility and bioavailability of poorly soluble active pharmaceutical ingredients (APIs), protecting them from degradation, and enabling novel delivery systems.[3][5] Its utility has been demonstrated for drugs such as ibuprofen, nifedipine, and curcumin.[2][6][7]

This guide provides a comprehensive, field-proven methodology for the synthesis of 4-sulfocalix[1]arene hydrate, followed by a detailed protocol for its rigorous characterization. The causality behind experimental choices is explained to empower researchers to not only replicate the procedure but also to understand the underlying chemical principles.

Part 1: Synthesis of 4-Sulfocalix[1]arene Hydrate

Principle of the Reaction

The synthesis is a classic electrophilic aromatic substitution reaction. The parent calix[1]arene molecule consists of four electron-rich phenol rings. Concentrated sulfuric acid serves as both the solvent and the sulfonating agent. The electrophile, sulfur trioxide (SO₃), which is present in fuming sulfuric acid or generated in situ in concentrated sulfuric acid, attacks the para-position of each phenolic ring, which is highly activated by the hydroxyl group. The reaction is driven to completion by heating, resulting in the tetrasulfonated product.

The overall workflow for the synthesis and purification is illustrated below.

Caption: Synthesis and purification workflow for 4-sulfocalix[1]arene hydrate.

Detailed Experimental Protocol

This protocol is adapted from the well-established method developed by Shinkai and colleagues.[8][9]

Materials:

• Calix[1]arene

• Concentrated Sulfuric Acid (H₂SO₄, 98%)

• Deionized Water

• Sodium Chloride (NaCl)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a condenser, carefully add calix[1]arene (e.g., 1.0 g) to concentrated sulfuric acid (10 mL).

  • Expert Insight: The addition should be done cautiously as the dissolution is exothermic. Using concentrated sulfuric acid ensures a high concentration of the SO₃ electrophile needed for efficient sulfonation.

• Heating: Heat the mixture in an oil bath at 70-80°C with vigorous stirring for 3-5 hours.[9]

• Monitoring Reaction Completion: To check for completion, periodically take a small aliquot (a few drops) from the reaction mixture and add it to a test tube containing deionized water. The reaction is considered complete when the aliquot dissolves completely, leaving no insoluble starting material.[8]

  • Trustworthiness: This is a critical self-validating step. The starting calix[1]arene is insoluble in water, while the desired tetrasulfonated product is highly soluble. A clear solution indicates a complete reaction.

• Work-up and Precipitation: Once the reaction is complete, allow the flask to cool to room temperature. In a separate beaker, prepare a mixture of ice and water. Slowly and carefully pour the viscous reaction mixture into the ice water with stirring. A white precipitate will form.

  • Expert Insight: Pouring the concentrated acid into water is a highly exothermic process. Doing this slowly into a large volume of ice water is essential for safety and ensures efficient precipitation of the product from the diluted acid.

• Initial Filtration: Collect the crude product by vacuum filtration. Wash the precipitate thoroughly with cold deionized water to remove residual sulfuric acid.

• Purification via Salting Out: Transfer the filtered solid to a beaker and dissolve it in a minimal amount of warm deionized water (e.g., 4-5 mL). To this solution, add a saturated solution of sodium chloride (brine).[8] This will cause the sodium salt of 4-sulfocalix[1]arene to precipitate.

  • Expert Insight: This step purifies the product. The sodium salt of the sulfonated calixarene has lower solubility in a high ionic strength solution (brine) than in pure water, a phenomenon known as "salting out." This selectively precipitates the desired product, leaving more soluble impurities behind.

• Final Filtration and Drying: Collect the purified white precipitate by vacuum filtration. Wash it with a small amount of cold deionized water, followed by a rinse with acetone to aid in drying. Dry the final product in a vacuum oven at 60-70°C overnight to yield 4-sulfocalix[1]arene hydrate as a fine white powder.

Part 2: Comprehensive Characterization

Rigorous characterization is essential to confirm the chemical structure, purity, and hydration state of the synthesized macrocycle. Each technique provides a unique piece of the puzzle, and together they form a self-validating system of analysis.

Caption: Interrelation of analytical techniques for the validation of 4-sulfocalix[1]arene hydrate.

Structural Elucidation: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for confirming the covalent structure and stereochemistry of the calixarene. Spectra are typically recorded in deuterium oxide (D₂O).

• ¹H NMR Spectroscopy: The proton NMR spectrum provides definitive evidence of successful sulfonation and the retention of the macrocyclic structure. The key is the molecule's 'cone' conformation, which is rigid on the NMR timescale, making the two protons of the methylene bridge (Ar-CH₂-Ar) chemically non-equivalent.

  • Expert Insight: This non-equivalence results in a characteristic pair of doublets, a hallmark of a conformationally-fixed calix[1]arene. The aromatic protons, now equivalent due to sulfonation at the para-position, appear as a sharp singlet.[8][10]

• ¹³C NMR Spectroscopy: The carbon spectrum complements the proton data, confirming the presence of the methylene bridge carbon and the aromatic carbons. The chemical shifts of the aromatic carbons are influenced by the attached hydroxyl and sulfonate groups.

Assignment	¹H NMR (D₂O) δ (ppm)	¹³C NMR (D₂O) δ (ppm)	Rationale
Ar-H	~7.9 (s, 8H)	The singlet confirms substitution at the para-position, making all 8 aromatic protons equivalent.[8][11]
Ar-C H	~130-140	Aromatic carbons attached to hydrogen.
Ar-C -OH	~150-155	Aromatic carbons bearing the hydroxyl group.
Ar-C -SO₃H	~125-135	Aromatic carbons bearing the sulfonate group.
Ar-C H₂-Ar	~122	Quaternary aromatic carbons connected to the methylene bridge.[10]
Ar-C H₂-Ar	~4.25 (d, 4H), ~3.45 (d, 4H)	~32	The pair of doublets indicates a rigid cone conformation.[8][10] The single peak in ¹³C NMR confirms one type of bridge carbon.

Functional Group Confirmation: Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to verify the presence of the key functional groups in the molecule. The spectrum is typically recorded using a KBr pellet.

• Expert Insight: The most telling signals are the strong, characteristic stretching vibrations of the sulfonate (S=O) group, which are absent in the starting material. A very broad O-H stretching band is also expected, arising from both the phenolic hydroxyls involved in intramolecular hydrogen bonding and the water molecules of hydration.[8][12]

Frequency Range (cm⁻¹)	Vibration Mode	Functional Group
3600 - 3100 (very broad)	O-H stretch	Phenolic -OH and H₂O of hydration[8]
1620 - 1580	C=C stretch	Aromatic ring
1470 - 1450	C=C stretch	Aromatic ring[12]
~1180 and ~1050	Asymmetric & Symmetric S=O stretch	Sulfonate (-SO₃H) group[8][12]

Molecular Weight Verification: Mass Spectrometry (MS)

Mass spectrometry confirms that the correct molecular mass has been achieved. Electrospray Ionization (ESI) is a suitable technique for this polar, non-volatile molecule.

• Expected Mass: The chemical formula for the anhydrous free acid is C₂₈H₂₄O₁₆S₄, with a molecular weight of 728.75 g/mol . The analysis is often performed on the sodium salt. Depending on the charge state, various m/z (mass-to-charge ratio) peaks can be observed. For example, the [M-Na]⁻ ion for the tetrasodium salt would be expected.

Thermal Properties and Hydration State: TGA & DSC

Thermal analysis is crucial for understanding the hydration state and thermal stability of the final product.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. For 4-sulfocalix[1]arene hydrate, the thermogram typically shows two distinct weight loss events.

  • Dehydration: An initial weight loss at a relatively low temperature (e.g., 50-120°C) corresponds to the loss of bound water molecules. The percentage of weight lost in this step can be used to calculate the number of water molecules per calixarene unit (the 'x' in C₂₈H₂₄O₁₆S₄·xH₂O).[10]

  • Decomposition: A second, major weight loss occurs at a much higher temperature (>400°C), which corresponds to the complete decomposition and fragmentation of the organic macrocyclic structure.[10]

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as it is heated. The thermogram will show endothermic peaks corresponding to the energy required for dehydration and subsequent melting/decomposition processes.[13]

Conclusion

The successful synthesis of 4-sulfocalix[1]arene hydrate provides a foundational tool for advanced applications in drug delivery and molecular recognition. The protocol described herein, based on the robust Shinkai method, is reliable and straightforward. However, the synthesis is only half the story. A rigorous, multi-technique characterization approach as detailed in this guide is a non-negotiable component of the workflow. By combining NMR for structural integrity, FT-IR for functional group verification, MS for molecular weight confirmation, and thermal analysis for hydration state, researchers can ensure the production of high-purity, well-characterized material, forming a trustworthy basis for subsequent scientific investigation and product development.

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physicochemical properties of 4-sulfocalixarene hydrate

An In-depth Technical Guide to the Physicochemical Properties of 4-Sulfocalixarene Hydrate

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

p-Sulfonatocalix[n]arenes, particularly the tetramer 4-sulfocalixarene (p-SC4A), represent a cornerstone of water-soluble supramolecular chemistry. These macrocycles, composed of phenolic units linked by methylene bridges and functionalized with sulfonate groups, possess a unique three-dimensional, basket-like architecture. This structure features a hydrophobic cavity and a hydrophilic upper rim, granting them exceptional capabilities as host molecules in aqueous environments. Their ability to form stable, non-covalent inclusion complexes with a wide array of guest molecules—ranging from inorganic cations to complex organic drugs—has positioned them as critical tools in pharmaceutical sciences. This guide provides a detailed exploration of the core , offering both foundational knowledge and practical experimental insights for its characterization and application, with a primary focus on its role in advanced drug formulation and delivery.

The Architectural Foundation: Molecular Structure and Conformation

Calixarenes are cyclic oligomers formed from the condensation of phenols and formaldehyde.[1] The "4" in 4-sulfocalixarene denotes that it is a tetramer, consisting of four phenolic units. The key to its utility in aqueous systems is the sulfonation at the para-position of each phenol ring, which imparts excellent water solubility.[1][2]

The molecule has a distinct topography:

• Upper Rim: Comprised of the highly polar and negatively charged sulfonate groups, which serve as primary interaction points for cationic guests.[3]

• Lower Rim: Consists of phenolic hydroxyl groups, which can be further functionalized to modulate solubility and complexation properties.

• Central Annulus/Cavity: A π-electron-rich, hydrophobic pocket capable of encapsulating guest molecules of complementary size and shape.[1][4]

In solution, 4-sulfocalixarene predominantly adopts a stable cone conformation , where all phenolic units and their respective sulfonate groups point in the same general direction, creating the characteristic "vase" or "calix" shape.[5][6] This pre-organized structure is crucial for its molecular recognition capabilities. The molecule exists as a hydrate, with water molecules playing a significant role in its crystal structure and solution behavior.[7][8]

Figure 2: A logical workflow for the comprehensive characterization of host-guest systems.

Protocol: ¹H NMR Titration for Binding Analysis

Causality: Nuclear Magnetic Resonance (NMR) spectroscopy is unparalleled for providing structural information at the atomic level. In host-guest chemistry, changes in the chemical shifts of protons on both the host and guest molecules upon complexation provide direct evidence of binding and can be used to identify the specific parts of the molecules involved in the interaction. [9][10]A titration experiment allows for the determination of the binding constant (Ka).

Methodology:

• Sample Preparation: Prepare a stock solution of the guest molecule and a stock solution of 4-sulfocalixarene hydrate in a deuterated solvent (typically D₂O for aqueous studies). [11]Prepare a starting NMR sample containing a fixed concentration of the guest molecule.

• Initial Spectrum: Acquire a high-resolution ¹H NMR spectrum of the guest-only solution. This serves as the reference (0 equivalents of host).

• Titration: Add small, precise aliquots of the 4-sulfocalixarene stock solution to the NMR tube containing the guest.

• Spectral Acquisition: After each addition, gently mix the solution and acquire a new ¹H NMR spectrum. Ensure the temperature is kept constant throughout the experiment (e.g., 298 K).

• Data Monitoring: Monitor the chemical shifts (δ) of specific protons on the guest molecule. Protons that move into the shielding environment of the calixarene's aromatic cavity will typically show an upfield shift (a decrease in δ). [6]6. Data Analysis: Plot the change in chemical shift (Δδ) for a given guest proton against the molar ratio of host to guest. Fit this binding isotherm to a suitable binding model (e.g., 1:1) using non-linear regression software to calculate the association constant (Ka).

Protocol: Isothermal Titration Calorimetry (ITC)

Causality: ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic signature (Ka, ΔH, ΔS, and stoichiometry 'n') in a single experiment. [12][13]This is crucial for understanding the driving forces behind complex formation, which cannot be obtained from spectroscopic methods alone.

Methodology:

• Instrument Setup: Thoroughly clean the sample cell and titration syringe. Set the experimental temperature (e.g., 25 °C).

• Sample Preparation: Prepare solutions of the 4-sulfocalixarene (typically in the sample cell) and the guest drug (in the syringe) in the same buffer solution. Degas both solutions thoroughly to prevent air bubbles. The concentration of the host in the cell should be approximately 10-20 times the expected Kd (dissociation constant, 1/Ka).

• Titration Experiment:

  • Place the 4-sulfocalixarene solution in the sample cell and the buffer in the reference cell. [13] * Load the guest solution into the syringe.

  • Perform an initial small injection (e.g., 0.5 µL) to account for dilution effects, which will be discarded during analysis.

  • Program a series of injections (e.g., 20-30 injections of 2 µL each) at regular intervals (e.g., 150 seconds) to allow the system to return to thermal equilibrium.

• Data Acquisition: The instrument records the differential power required to maintain zero temperature difference between the sample and reference cells. Each injection produces a heat signal.

• Data Analysis:

  • Integrate the area under each injection peak to determine the heat change (ΔH) for that injection.

  • Plot the heat change per mole of injectant against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to a theoretical binding model (e.g., one-site binding) to extract Ka, ΔH, and the stoichiometry (n). ΔG and ΔS are then calculated from these values. [14]

Protocol: Dynamic Light Scattering (DLS) for Aggregation Sizing

Causality: DLS is a non-invasive technique used to measure the size distribution of particles and molecules in a solution. For 4-sulfocalixarene, it is essential for determining if the macrocycle exists as a monomer or has formed larger aggregates under specific concentration, pH, or temperature conditions. [15][16][17]This information is critical, as aggregation can significantly alter the availability of the host for drug complexation.

Methodology:

• Sample Preparation: Prepare a series of 4-sulfocalixarene solutions in a suitable aqueous buffer at various concentrations, spanning the expected Critical Aggregation Concentration (CAC). Filter the solutions through a sub-micron filter (e.g., 0.22 µm) directly into a clean cuvette to remove dust and other contaminants.

• Instrument Setup: Place the cuvette in the DLS instrument's thermostatted sample holder. Allow the sample to equilibrate to the desired temperature (e.g., 25 °C).

• Measurement: The instrument directs a laser beam through the sample. The scattered light intensity fluctuations caused by the Brownian motion of the particles are measured by a detector at a known angle (e.g., 173°). [15]4. Data Analysis: An autocorrelation function of the intensity fluctuations is generated. This function is then analyzed by the instrument's software using algorithms (e.g., a cumulants analysis) to calculate the hydrodynamic diameter (Z-average size) and the Polydispersity Index (PDI), which indicates the breadth of the size distribution. [18][19]5. Interpretation: A low hydrodynamic diameter (e.g., a few nanometers) and low PDI at low concentrations suggest the presence of monomers. A sharp increase in particle size at a specific concentration indicates the formation of aggregates and allows for the estimation of the CAC.

Conclusion: A Versatile Platform for Pharmaceutical Innovation

4-Sulfocalixarene hydrate is far more than a simple solubilizing agent; it is a sophisticated supramolecular tool with a rich and tunable set of physicochemical properties. Its well-defined structure, high aqueous solubility, and remarkable capacity for host-guest complexation make it an invaluable component in modern drug development. By forming stable inclusion complexes, it can address critical pharmaceutical challenges, including poor drug solubility, chemical instability, and low bioavailability. A thorough understanding and characterization of its properties—from aggregation behavior to the precise thermodynamics of guest binding—are paramount for harnessing its full potential. The experimental protocols detailed herein provide a robust framework for researchers to build this understanding, paving the way for the rational design of novel and more effective drug delivery systems.

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Optimizing Aqueous Systems: A Technical Guide to 4-Sulfocalixarene Hydrate

Topic: Water Solubility of 4-Sulfocalix[4]arene Hydrate Content Type: Technical Guide / Whitepaper Audience: Researchers, Formulation Scientists, and Drug Delivery Specialists

Optimizing Aqueous Systems: A Technical Guide to 4-Sulfocalix[4]arene Hydrate

Executive Summary: The Solubility Paradox

In the landscape of supramolecular chemistry, 4-sulfocalix[4]arene (SC4A) represents a critical engineering solution to the "hydrophobic effect." While the parent calix[4]arene is virtually insoluble in water due to its rigid, lipophilic aromatic backbone and strong intramolecular hydrogen bonding, the introduction of sulfonate groups (

) at the para position (upper rim) fundamentally alters its thermodynamic landscape.

This guide details the physicochemical behavior, synthesis, and application of 4-sulfocalix[4]arene hydrate (specifically the sodium salt,

), focusing on its utility as a solubilizing agent for hydrophobic active pharmaceutical ingredients (APIs).

Physicochemical Profile & Solubility Mechanics

The Hydration Architecture

Unlike simple salts, SC4A does not merely dissociate; it integrates into the water lattice. The "hydrate" designation is non-trivial. In the solid state, SC4A typically crystallizes with a variable number of water molecules (often

), which stabilize the alternating cone conformation via a secondary hydrogen bond network bridging the sulfonate groups.

Key Solubility Data:

Parameter	Value / Characteristic	Context

| Solubility Limit (Water) |

( ) | Highly soluble compared to parent calixarene ( ). | | pKa Values | , | Exhibits "super-acidic" and "super-basic" behavior due to lower-rim H-bond stabilization. | | Critical Aggregation | Forms nano-aggregates at high conc. | Can behave like a micelle-mimic above certain thresholds. | | Counter-ion Effect | | Sodium salts are the standard for high aqueous solubility. |

The pH-Solubility Interplay

While SC4A remains soluble across the entire pH scale (1–14), its binding capacity is pH-dependent.

• Acidic pH (< 3.0): The sulfonate groups remain ionized (

  ), but the lower rim hydroxyls are fully protonated, maximizing the "cone" rigidity via circular hydrogen bonding.

• Basic pH (> 11.0): Deprotonation of phenolic hydroxyls disrupts the cone shape, potentially altering host-guest binding constants (

  ).

Experimental Protocol: Synthesis & Purification (The Shinkai Method)

This protocol is adapted from the foundational work of Shinkai et al., optimized for high-purity pharmaceutical applications.

Reagents Required

• Calix[4]arene (Parent macrocycle)[1][2][3]

• Sulfuric acid (

  ), concentrated (98%)

• Sodium Chloride (NaCl)

• Methanol (MeOH) and Ethanol (EtOH)

Workflow Diagram

Figure 1: Step-by-step synthesis pathway for converting insoluble calix[4]arene into water-soluble SC4A.

Detailed Steps

• Sulfonation: Dissolve 1.0 g of Calix[4]arene in 10 mL of concentrated

  . Heat to 70–80°C for 3–4 hours.

  • Critical Check: Monitor water solubility.[2][4][5][6][7] Take a 50 µL aliquot and add to water. If precipitate forms, reaction is incomplete.

• Quenching: Pour the hot reaction mixture carefully into 50 mL of crushed ice/water.

• Salting Out (The Key to Hydrate Formation): Add solid NaCl or saturated brine to the solution until a white precipitate forms. This converts the sulfonic acid to the sodium sulfonate salt, which is less soluble in high-ionic-strength brine than in pure water.

• Purification: Filter the precipitate. Recrystallize from a water/methanol mixture to remove excess inorganic salts.

• Validation: Perform

  -NMR in . A doublet at ppm (aromatic protons) confirms symmetry and purity.

Protocol: Determining Solubility Enhancement (Phase Solubility)

To validate SC4A as a solubilizer for a drug (e.g., Nifedipine or Meloxicam), use the Higuchi-Connors phase solubility method.

Methodology

• Preparation: Prepare aqueous solutions of SC4A ranging from 0 to 50 mM (e.g., 0, 5, 10, 20, 50 mM).

• Saturation: Add excess solid drug (guest) to each vial.

• Equilibration: Shake at constant temperature (25°C) for 48 hours.

• Separation: Filter suspensions through a 0.45 µm PVDF membrane.

• Quantification: Analyze the filtrate via UV-Vis or HPLC.

Interpreting the Data (A-Type vs. B-Type)

• Type (Linear): Indicates 1:1 soluble complex formation.[8] This is the most common behavior for SC4A with small-molecule drugs.

  • Formula:

  • Where

    is the intrinsic solubility of the drug.

Figure 2: Schematic of the host-guest equilibrium driving solubility enhancement.

Pharmaceutical Applications & Toxicity[4][5]

Drug Delivery Systems

SC4A is superior to Cyclodextrins (CDs) for specific cationic drugs due to the electrostatic attraction provided by the sulfonate groups (Cation-

interactions).

• Nifedipine: SC4A increases solubility by >30-fold via inclusion complexation.[9]

• Peptide Stabilization: SC4A inhibits the aggregation of arginine-rich peptides by masking the hydrophobic/cationic side chains, turning aggregates into soluble cell-penetrating peptides.

Biocompatibility Profile[5]

• Clearance: Rapidly eliminated via urine (renal clearance) without metabolic degradation.

• Toxicity:

  • Hemolysis: Zero hemolytic activity up to 5 mM.[4][10]

  • Cytotoxicity:

    values generally (low toxicity).

  • Organ Accumulation: Negligible accumulation in liver or spleen.[10]

References

• Shinkai, S., et al. (1984).[4] New Water-soluble Host Molecules Derived from Calix[6]arene.[2][4][7] Tetrahedron Letters.[4] Link (Foundational synthesis protocol).

• Yang, W., & de Villiers, M. M. (2004).[5] The Solubilization of the Poorly Water Soluble Drug Nifedipine by Water Soluble 4-Sulphonic Calix[n]Arenes. European Journal of Pharmaceutics and Biopharmaceutics.[5] Link[5]

• Guo, D. S., et al. (2008). Selective Binding Behaviors of p-Sulfonatocalixarenes in Aqueous Solution. Journal of Inclusion Phenomena and Macrocyclic Chemistry.[4][5][11] Link

• Heydari, M., et al. (2024).[12] P-Sulfonatocalix[4]arene turns peptide aggregates into an efficient cell-penetrating peptide.[12] RSC Advances. Link

• Perret, F., et al. (2006).[1] Toxicity and biodistribution of para-sulfonato-calix[4]arene in mice.[10] Organic & Biomolecular Chemistry.[4][5][13] Link

This guide is intended for research purposes. Always verify specific solubility limits with your synthesized batch using UV-Vis titration, as hydration levels can vary.

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• 8. Effect of p-sulfonatocalix[4]resorcinarene (PSC[4]R) on the solubility and bioavailability of a poorly water soluble drug lamotrigine (LMN) and computational investigation - RSC Advances (RSC Publishing) [pubs.rsc.org]
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host-guest chemistry of 4-sulfocalixarene hydrate

An In-Depth Technical Guide to the Host-Guest Chemistry of 4-Sulfocalix[1]arene Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive exploration of the host-guest chemistry of 4-sulfocalix[1]arene hydrate (SC4A), a macrocyclic host molecule of significant interest in supramolecular chemistry and its applications. We will delve into the structural intricacies of SC4A, the pivotal role of its hydration shell, the fundamental principles governing its molecular recognition capabilities, and the state-of-the-art methodologies employed to characterize these interactions. This guide is intended to serve as a valuable resource for researchers and professionals in drug development, offering insights into the design and application of SC4A-based systems for enhanced drug delivery, solubilization, and stability.

Introduction: The Architectural Elegance of 4-Sulfocalix[1]arene

Calixarenes, the third generation of supramolecular hosts after cyclodextrins and crown ethers, are prized for their unique basket-like architecture.[2] Among the various derivatives, the water-soluble p-sulfonatocalix[n]arenes have garnered immense attention due to their biocompatibility and versatile host-guest chemistry in aqueous environments, which is the medium for most biological processes.[3][4] Specifically, 4-sulfocalix[1]arene (SC4A), a cyclic tetramer of sulfated phenol units, presents a fascinating molecular scaffold.[2][5] Its structure is characterized by a hydrophilic upper rim adorned with sulfonate groups and a hydrophobic central annulus, creating a distinct microenvironment for guest encapsulation.[6] This dual nature, coupled with its high aqueous solubility and low toxicity, makes SC4A a compelling candidate for a myriad of biomedical applications, including drug delivery and diagnostics.[6][7]

Structural Features and the Indispensable Role of the Hydration Shell

The functional prowess of SC4A is intrinsically linked to its three-dimensional structure. In aqueous solution, it predominantly adopts a cone conformation, stabilized by a network of intramolecular hydrogen bonds between the phenolic hydroxyl groups on the lower rim.[8] This conformation defines a truncated square pyramid-shaped cavity.[6]

The hydration of SC4A is not a mere peripheral phenomenon but a critical determinant of its structure and guest-binding behavior. Tetrasodium p-sulfonatocalix[1]arene typically exists as a hydrate with approximately 14 water molecules.[9] Single-crystal neutron structures have revealed the presence of a water molecule within the molecular cavity, engaged in OH···π interactions.[9][10] This intracavity water molecule can be displaced by a suitable guest, a process that is often a key contributor to the overall thermodynamics of complexation. Furthermore, the extensive hydration shell surrounding the hydrophilic sulfonate groups plays a crucial role in the initial recognition and desolvation events that precede guest encapsulation.[7][11]

The Core of Interaction: Host-Guest Complexation

The ability of SC4A to form stable complexes with a diverse array of guest molecules is the cornerstone of its utility. The formation of these host-guest complexes is driven by a symphony of non-covalent interactions.

Driving Forces of Complexation

The encapsulation of a guest molecule within the SC4A cavity is governed by a delicate balance of several non-covalent forces:

• Electrostatic Interactions: The negatively charged sulfonate groups on the upper rim provide strong anchoring points for positively charged guests, such as organic ammonium cations and metal ions.[3][7]

• π-π Stacking Interactions: The electron-rich aromatic walls of the calixarene cavity can engage in favorable π-π stacking interactions with aromatic guest molecules.[3][12]

• Hydrophobic Interactions: The hydrophobic cavity of SC4A provides a favorable environment for the inclusion of nonpolar moieties of guest molecules, driving them out of the bulk aqueous phase.[3][13]

• Hydrogen Bonding: Although less dominant than the other forces, hydrogen bonding can contribute to the stability and specificity of the host-guest complex, particularly with guests possessing hydrogen bond donor or acceptor groups.[14]

• CH-π Interactions: These weaker interactions between the C-H bonds of a guest and the aromatic rings of the host can also contribute to the overall binding affinity.[15]

The interplay of these forces dictates the binding affinity and selectivity of SC4A for a particular guest.[3]

Guest Recognition and Selectivity

SC4A exhibits remarkable versatility in its ability to recognize and bind a wide range of guest molecules:

• Inorganic Cations: The sulfonate groups are primary binding sites for metal cations. The binding affinity generally increases with the charge of the cation, with divalent and trivalent cations forming more stable complexes than monovalent ones.[7][16]

• Organic Ammonium Cations: The combination of electrostatic interactions with the sulfonate groups and hydrophobic interactions with the cavity leads to strong binding of organic ammonium cations.[3]

• Neutral Molecules: While the binding of neutral guests is generally weaker, SC4A can encapsulate a variety of neutral organic molecules, driven primarily by hydrophobic interactions.[6]

• Drug Molecules: The ability of SC4A to encapsulate drug molecules is of particular interest. It can form stable inclusion complexes with drugs like ibuprofen, doxorubicin, and oxaliplatin, which can lead to enhanced solubility, stability, and bioavailability.[17][18]

The selectivity of SC4A is influenced by the size and shape complementarity between the host cavity and the guest molecule, as well as the electronic compatibility of the interacting partners.[3]

Thermodynamics of Complexation

The formation of a host-guest complex is a thermodynamically driven process. The stability of the complex is quantified by the binding constant (K), and the thermodynamic parameters—Gibbs free energy (ΔG), enthalpy (ΔH), and entropy (ΔS)—provide a deeper understanding of the binding event. These parameters are related by the equation:

ΔG = -RTlnK = ΔH - TΔS

• Binding Constant (K): A higher K value indicates a more stable complex.

• Gibbs Free Energy (ΔG): A negative ΔG indicates a spontaneous complexation process.

• Enthalpy (ΔH): A negative ΔH indicates that the binding is enthalpically driven, typically due to the formation of favorable non-covalent interactions.

• Entropy (ΔS): A positive ΔS indicates that the binding is entropically driven, often due to the release of ordered water molecules from the host cavity and the guest surface upon complexation.

The complexation of organic ammonium cations with SC4A is often enthalpy-driven.[3] However, the entropic contribution can be significant and can either favor or oppose the binding process.[19]

Experimental Methodologies: A Practical Guide

The characterization of SC4A host-guest interactions relies on a suite of powerful analytical techniques. Here, we provide a conceptual workflow and detailed protocols for three key methodologies.

Workflow for Characterizing SC4A Host-Guest Interactions

Caption: A typical experimental workflow for the comprehensive characterization of 4-sulfocalix[1]arene host-guest interactions.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event, allowing for the determination of all thermodynamic parameters (K, ΔG, ΔH, and ΔS) in a single experiment.[20]

Experimental Protocol:

• Sample Preparation:

  • Prepare a solution of SC4A (typically in the micromolar range) in a suitable buffer (e.g., phosphate-buffered saline, pH 7.4).

  • Prepare a more concentrated solution of the guest molecule (typically 10-20 times the concentration of SC4A) in the same buffer. It is crucial that the buffer composition is identical for both solutions to minimize heat of dilution effects.

  • Thoroughly degas both solutions to prevent the formation of air bubbles in the calorimeter cell.

• ITC Measurement:

  • Load the SC4A solution into the sample cell of the ITC instrument and the guest solution into the injection syringe.

  • Set the experimental parameters, including the cell temperature (e.g., 25 °C), stirring speed, and injection volume.

  • Perform an initial injection of the guest solution into the cell, followed by a series of injections (typically 20-30). The heat change associated with each injection is measured.

• Data Analysis:

  • The raw data (a plot of heat change per injection versus injection number) is integrated to obtain a binding isotherm (a plot of heat change per mole of injectant versus the molar ratio of guest to SC4A).

  • Fit the binding isotherm to a suitable binding model (e.g., a one-site binding model) using the instrument's software to extract the binding constant (K), enthalpy change (ΔH), and stoichiometry (n).

  • Calculate the Gibbs free energy (ΔG) and entropy change (ΔS) using the equations mentioned previously.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the structure of the host-guest complex in solution, including the binding site and the conformation of the complex.[12][21]

Experimental Protocol:

• Sample Preparation:

  • Prepare a series of NMR samples containing a fixed concentration of the guest molecule and varying concentrations of SC4A in a deuterated solvent (e.g., D₂O).

  • The concentrations should be chosen to cover a range of molar ratios, from guest-only to a significant excess of SC4A.

• ¹H NMR Titration:

  • Acquire ¹H NMR spectra for each sample.

  • Monitor the chemical shift changes of the protons of both the host and the guest upon complexation. Significant changes in chemical shifts indicate which parts of the molecules are involved in the binding interaction.[12]

  • The data can be used to determine the binding constant by fitting the chemical shift changes to a binding isotherm.

• 2D NOESY (Nuclear Overhauser Effect Spectroscopy):

  • For a sample containing a 1:1 complex, acquire a 2D NOESY spectrum.

  • NOESY spectra show cross-peaks between protons that are close in space (typically < 5 Å), even if they are not directly bonded.

  • The presence of intermolecular NOE cross-peaks between protons of SC4A and the guest provides direct evidence of complex formation and can be used to determine the geometry of the inclusion complex.[3]

UV-Vis Spectroscopy

UV-Vis spectroscopy is a straightforward and widely used technique to determine the stoichiometry of the host-guest complex and to calculate the binding constant.[17]

Experimental Protocol:

• Job's Plot (Method of Continuous Variation):

  • Prepare a series of solutions where the total molar concentration of the host and guest is kept constant, but their mole fractions are varied.

  • Measure the absorbance of each solution at a wavelength where the complex absorbs differently from the free host and guest.

  • Plot the change in absorbance versus the mole fraction of the guest. The maximum of the plot corresponds to the stoichiometry of the complex.[18]

• Spectrophotometric Titration:

  • Prepare a series of solutions with a fixed concentration of the guest and increasing concentrations of SC4A.

  • Measure the absorbance of each solution at a fixed wavelength.

  • The binding constant can be determined by fitting the absorbance data to a suitable binding equation (e.g., the Benesi-Hildebrand equation).

Applications in Drug Development

The unique host-guest properties of SC4A have positioned it as a promising excipient in pharmaceutical formulations.[13]

Enhancing Drug Solubility and Bioavailability

A significant challenge in drug development is the poor aqueous solubility of many active pharmaceutical ingredients (APIs). By encapsulating a hydrophobic drug within its cavity, SC4A can significantly increase its solubility and dissolution rate, which can in turn enhance its bioavailability.[13][22] For instance, SC4A has been shown to improve the solubility of the anticonvulsant drug carbamazepine.[13]

Drug Stabilization

Encapsulation within the SC4A macrocycle can protect sensitive drug molecules from degradation by shielding them from the external environment (e.g., hydrolysis, oxidation).[22]

Controlled and Targeted Drug Delivery

The host-guest interaction can be designed to be responsive to specific stimuli, such as pH or temperature, allowing for the controlled release of the encapsulated drug at the target site.[17] Furthermore, SC4A can be functionalized with targeting moieties to achieve site-specific drug delivery.

Table of Host-Guest Complexation Data

Guest Molecule	Technique	Binding Constant (K) / M⁻¹	Thermodynamic Parameters	Reference
Ibuprofen	UV-Vis	9.897	ΔG = -24.09 kJ/mol, ΔH = 0.012 kJ/mol, ΔS = 0.12 kJ/mol·K	[17]
Oxaliplatin	UV, ¹H NMR	5.07 x 10⁴	ΔG = -6.39 kcal/mol	[18]
Quaternary Ammonium Dications	ITC	> 10⁵	Enthalpy-driven	[19]
Fluorescein	Fluorescence, ¹H NMR	-	Formation of inclusion complex	[12]

Conclusion and Future Perspectives

4-Sulfocalix[1]arene hydrate is a remarkably versatile and powerful molecular host. Its well-defined structure, coupled with a rich and tunable host-guest chemistry, has paved the way for significant advancements in our understanding of molecular recognition in aqueous media. For drug development professionals, SC4A offers a valuable tool to overcome challenges related to drug solubility, stability, and delivery.

The future of SC4A research is bright. The development of novel SC4A derivatives with tailored functionalities will undoubtedly expand its application scope. The integration of SC4A into more complex supramolecular systems, such as metal-organic frameworks and stimuli-responsive polymers, holds immense promise for the creation of next-generation smart materials for advanced therapeutic and diagnostic applications.[23][24]

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• Biomedical Applications of Sulfonylcalix[1]arene-Based Metal–Organic Supercontainers. (2024). Semantic Scholar.

• Biomedical Applications of Sulfonylcalix[1]arene-Based Metal-Organic Supercontainers. (2024). National Library of Medicine.

• Complexation of ibuprofen with water soluble p-sulfonatocalix[1]arene: A potential candidate for drug delivery application. (n.d.). International Journal of Pharmaceutical Sciences and Research.

• Study on Complex Formation of Fluorescein-p-Sulfonatocalix[1]arene by Spectroscopic Methods. (2014). Scientific Research Publishing.

• p-Sulfonato-Calix[1]arene Micelles Stabilize a Povidone Iodine Solution. (2023). National Center for Biotechnology Information.

• Host–guest interactions between p-sulfonatocalix[1]arene and p-sulfonatothiacalix[1]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. (2019). Beilstein Journal of Organic Chemistry.

• Biomedical Applications of Sulfonylcalix[1]arene-Based Metal–Organic Supercontainers. (2024). MDPI.

• The Structure of Water in p-Sulfonatocalix[1]arene. (2011). The University of Manchester.

• Host–guest interactions between p-sulfonatocalix[1]arene and p-sulfonatothiacalix[1]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. (2019). PubMed.

• Binding Thermodynamics of p-Sulfonatocalix[1]arene with Quaternary Ammonium Dications. (2025). ResearchGate.

• Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution. (2008). SpringerLink.

• Supramolecular Chemistry of p‑Sulfonatocalix[n]arenes and Its Biological Applications. (2014). ACS Publications.

• 4-Sulfocalix 4 arene = 97.0 HPLC 112269-92-8. (n.d.). MilliporeSigma.

• Sulfonatocalix[1]arene-based light-harvesting amphiphilic supramolecular assemblies for sensing sulfites in cells. (n.d.). Royal Society of Chemistry.

• The role of water in host-guest interaction. (2021). Nature.

• ¹H NMR spectra of calix[1]arene sulfonic acid in (a) DMSO-d 6 and (b) D2O. (n.d.). ResearchGate.

• Electrospun Sulfonatocalix[1]arene Loaded Blended Nanofibers: Process Optimization and In Vitro Studies. (2022). MDPI.

• Investigation of NMR Parameters of para-Sulfonato-calix[1]arene by HF Calculation. (2018). Chemical Methodologies.

• Host–guest interactions between p-sulfonatocalix[1]arene and p-sulfonatothiacalix[1]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. (2019). Beilstein Publishing System.

• COMPLEXATION OF NEUTRAL ORGANIC MOLECULES BY WATER SOLUBLE CALIXARENES. (n.d.). ResearchGate.

• Simple calix[n]arenes and calix[1]resorcinarenes as drug solubilizing agents. (2015). MedCrave.

• p-Sulfonic Acid Calix[1]arene as an Efficient Catalyst for One-Pot Synthesis of Pharmaceutically Significant Coumarin Derivatives under Solvent-Free Condition. (n.d.). Hindawi.

• NMR Analysis of Para-Sulfonato-Calix[1] arene Complex with Some of Metal Ions: A Computational Study. (2012). IDOSI Publications.

• 4-Sulfocalix[12]arene Hydrate. (n.d.). PubChem.

• Host–guest interactions between p-sulfonatocalix[1]arene and p-sulfonatothiacalix[1]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. (2019). Beilstein Journals.

• Host-Guest Complexation of Oxaliplatin and Para-Sulfonatocalix[n]Arenes for Potential Use in Cancer Therapy. (2020). MDPI.

• Synthesis of P-Sulfonato Calix[1]Resorcinarene and its Complexation Ability with Caffeine. (2022). Research and Reviews.

• Syntheses and biological activities of calix[1]resorcinarene derivatives modified by sulfonic acid and sulfonamides. (2024). Royal Society of Chemistry.

• Protein–calixarene interactions: complexation of Bovine Serum Albumin by sulfonatocalix[]arenes. (n.d.). Royal Society of Chemistry.

• Design, Preparation, and Characterization of Novel Calix[1]arene Bioactive Carrier for Antitumor Drug Delivery. (2019). Frontiers.

• Host–Guest Chemosensor Ensembles based on Water-Soluble Sulfonated Calix[n]arenes and a Pyranoflavylium Dye for the Optical Detection of Biogenic Amines. (2024). ACS Publications.

• 4-Sulfocalix 4 arene = 97.0 HPLC 112269-92-8. (n.d.). Sigma-Aldrich.

• Calixarene-mediated host–guest interactions leading to supramolecular assemblies: visualization by microscopy. (n.d.). Royal Society of Chemistry.

• Structure and Dynamics of p-Sulfonatocalix[1]arene and Its Hydration Shell. Nuclear Magnetic Relaxation Results. (1997). ACS Publications.

• 4-Sulfocalix[12]arene hydrate. (n.d.). Chem-Impex.

• Synthesis, structures and cytotoxicity studies of p-sulfonatocalix[1]arene lanthanide complexes. (n.d.). Royal Society of Chemistry.

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4-Sulfocalixarene Hydrate: Supramolecular Architecture &amp; Crystallographic Analysis

4-Sulfocalix[4]arene Hydrate: Supramolecular Architecture & Crystallographic Analysis

Executive Summary

This technical guide details the structural analysis of 4-sulfocalix[4]arene hydrate (specifically the tetrasodium salt, Na₄SC4 ), a seminal supramolecular host. Unlike simple organic solvates, Na₄SC4 crystallizes as a complex "organic clay" mimic, featuring alternating hydrophobic bilayers and hydrophilic water channels. This guide provides a validated workflow for researchers, covering the crystallization of high-fidelity solvates, X-ray diffraction (SC-XRD) data collection strategies for highly hydrated lattices, and advanced refinement protocols for resolving disordered solvent networks.

The Supramolecular Scaffold

The 4-sulfocalix[4]arene scaffold consists of four phenol units linked by methylene bridges, functionalized with sulfonate groups at the para position (upper rim). This creates a distinct amphiphilic topology:

• Upper Rim (Hydrophilic): Four sulfonate (

  ) groups create a high charge density capable of extensive hydrogen bonding and cation coordination.

• Lower Rim (Hydrophilic): Four hydroxyl groups form a circular hydrogen bond array, stabilizing the "cone" conformation.

• Cavity (Hydrophobic): The aromatic

  -rich cavity accommodates guest molecules or, in the hydrate form, specific "structural" water molecules.

The "Organic Clay" Mimic

In the solid state, Na₄SC4 does not pack as discrete molecular units but self-assembles into bilayers. The hydrophobic cavities face inward (interdigitating), while the sulfonate groups face outward into layers of water and sodium ions. This 2D layered structure mimics the swelling and intercalation properties of inorganic clays (smectites).

Experimental Protocols

Synthesis & Purification

Prerequisite: Start with high-purity p-tert-butylcalix[4]arene.

• Sulfonation: Treat precursor with concentrated

  at 80°C for 4 hours.

• Neutralization: Precipitate the acid form, redissolve in water, and neutralize with

  to pH 7.0.

• Purification: Recrystallize from water/methanol to remove inorganic salts.

Crystallization of the Hydrate (Na₄SC4 · xH₂O)

Growing single crystals of the hydrate requires controlling the evaporation rate to prevent lattice collapse (dehydration) while ensuring order.

Method: Slow Evaporation (Aqueous)

• Preparation: Dissolve 50 mg of purified Na₄SC4 in 3.0 mL of Milli-Q water.

• Filtration: Filter through a 0.22 µm PTFE syringe filter into a clean scintillation vial to remove nucleation sites.

• Setup: Cover the vial with Parafilm and poke 3–5 small holes with a needle.

• Incubation: Place in a vibration-free environment at 20°C.

• Harvest: Colorless, block-like crystals (approx. 0.2 x 0.2 x 0.1 mm) appear within 5–7 days.

Critical Control Point: Do not allow the solvent to evaporate completely. The crystals are unstable if removed from the mother liquor for extended periods due to rapid dehydration.

X-Ray Diffraction Workflow

Sample Mounting & Data Collection

The primary challenge in analyzing Na₄SC4 hydrate is the disorder of the water molecules in the channels and the crystal's sensitivity to humidity loss.

• Cryoprotection: Quickly pass the crystal through a drop of Paratone-N oil. Do not use glycerol/water mixtures that might dissolve the outer layers.

• Temperature: Data must be collected at low temperature (100 K or lower). Room temperature collection results in excessive thermal motion of the water channel, leading to unresolvable electron density.

• Resolution: Collect data to at least 0.8 Å resolution to resolve the sodium coordination spheres.

Diagram: Crystallography Workflow

The following diagram outlines the decision matrix for handling the hydrated crystal from harvest to refinement.

Caption: Operational workflow for SC-XRD analysis of highly solvated supramolecular crystals, emphasizing rapid cryo-cooling and iterative refinement of solvent channels.

Structure Solution & Refinement Strategy

Crystal Data (Typical)

• Formula:

• Crystal System: Triclinic or Monoclinic (Polymorph dependent).[1]

• Space Group:

  (common) or .

• Unit Cell:

  , , .

Handling the "Water Problem"

The water molecules in Na₄SC4 crystals exist in two distinct environments:

• Structural Water: Tightly bound to

  ions or the sulfonate groups. These refine well with full occupancy.

• Channel Water: Located in the interstitial layers. These are highly disordered and mobile.

Refinement Protocol:

• Heavy Atoms First: Solve the calixarene skeleton and sodium ions.

• Difference Fourier Maps: Identify Q-peaks in the solvent void.

• The "Apical" Water: There is almost always one water molecule inserted deep into the calixarene cavity. This is stabilized by

  -interactions and should be refined anisotropically.

• Disorder Modeling:

  • Use the PART command (SHELXL) to model split positions for waters with high thermal parameters.

  • Apply DFIX restraints to target O-H distances (0.85 Å) and H...H distances (1.39 Å) if H-atoms are located.

  • If the channel density is uninterpretable, use a solvent mask (e.g., SQUEEZE in PLATON or MASK in OLEX2) and report the void electron count in the CIF.

Structural Architecture Analysis

The Bilayer Assembly

The crystal packing is defined by a bilayer arrangement. Calixarenes in one layer orient their sulfonate groups toward the aqueous interface, while their hydrophobic backs interlock with the adjacent layer.

Feature	Description	Interaction Type
Intralayer	Cone-to-cone packing	Van der Waals
Interlayer	Sulfonate-Water-Sodium	Electrostatic & H-Bonding
Cavity	Inclusion of Water/Guest	Cation- or dipole-

Diagram: Supramolecular Architecture

This diagram visualizes the "Organic Clay" concept, showing the separation of hydrophobic and hydrophilic domains.

Caption: Schematic of the Na₄SC4 supramolecular assembly. The sulfonate-water interface drives the formation of hydrophilic channels, separating the hydrophobic organic bilayers.

Pharmaceutical Implications

Understanding this hydrate structure is critical for drug development:

• Solubility Enhancement: The water channels allow Na₄SC4 to solubilize hydrophobic drugs by encapsulating them in the apolar cavity while maintaining high water solubility via the exterior sulfonate network [1].

• Stability: The hydrate water acts as a "glue." Dehydration leads to amorphous phases, altering the dissolution profile of any co-formulated drug.

References

• Water channel formation in supramolecular assemblies containing sulfonated calix[4]arene. Source: University of Western Australia. URL:[Link]

• The structure of water in p-sulfonatocalix[4]arene. Source: PubMed / National Institutes of Health. URL:[Link]

• Optimizing disordered crystal structures. Source: University of Zurich (ZORA). URL:[Link]

• p-Sulfonato-Calix[4]arene Micelles Stabilize a Povidone Iodine Solution. Source: MDPI (Pharmaceutics). URL:[Link]

Sources

• 1. research-repository.uwa.edu.au [research-repository.uwa.edu.au]

Protocols & Analytical Methods

applications of 4-sulfocalixarene hydrate in drug delivery

Application Note: Supramolecular Engineering of Hydrophobic Drugs using 4-Sulfocalix[4]arene Hydrate

Introduction & Core Utility

4-Sulfocalix[4]arene hydrate (

-SC4) is a water-soluble macrocyclic host molecule distinguished by its three-dimensional, cup-shaped architecture. Unlike cyclodextrins (CDs) which rely primarily on hydrophobic cavity entrapment, -SC4 utilizes a dual-action mechanism:

• Hydrophobic Encapsulation: The aromatic cavity (

  -rich) accommodates hydrophobic guest moieties.

• Electrostatic Anchoring: The upper rim, functionalized with four sulfonate groups (

  ), forms strong ionic bridges with cationic or basic drug residues (e.g., amines, pyridinium groups).

This Application Note details the protocols for utilizing

-SC4 to enhance the solubility, stability, and bioavailability of Class II and IV drugs (BCS classification).

Mechanism of Action: The Host-Guest Dynamic

The formation of the inclusion complex is thermodynamically driven.[1] The displacement of high-energy water molecules from the hydrophobic cavity by the drug molecule lowers the system's total energy (enthalpic gain). Simultaneously, the electrostatic attraction between the anionic host rim and cationic drug sites provides rapid initial docking.

Diagram 1: Host-Guest Complexation Logic

Figure 1: Mechanistic workflow of p-SC4 host-guest assembly. The process is reversible, governed by the stability constant (

).

Experimental Protocols

Protocol A: Preparation of Inclusion Complexes (Lyophilization Method)

Rationale: Lyophilization (freeze-drying) is preferred over kneading or co-precipitation for high-value APIs because it yields an amorphous powder with superior dissolution rates and prevents thermal degradation.

Materials:

• 4-Sulfocalix[4]arene hydrate (High Purity >98%)

• Target Drug (e.g., Topotecan, Nifedipine)

• Milli-Q Water

• Co-solvent (Methanol or Ethanol, if drug is strictly water-insoluble)

Step-by-Step Methodology:

• Stoichiometric Calculation: Calculate a 1:1 molar ratio of Drug to

  -SC4.

  • Note: While 1:1 is standard, run a preliminary Job’s Plot (Continuous Variation Method) to confirm stoichiometry for novel drugs.

• Host Dissolution: Dissolve

  -SC4 in Milli-Q water. It is highly soluble (>0.1 M), so minimal volume is required.

• Guest Addition:

  • If Drug is slightly soluble: Add directly to the host solution.

  • If Drug is insoluble:[2] Dissolve the drug in a minimal amount of ethanol/methanol, then add dropwise to the aqueous host solution.

• Equilibration: Stir the mixture at 25°C for 4-6 hours.

  • Checkpoint: The solution should become clear as the complex forms. If turbidity persists, filter through a 0.45 µm membrane (excess uncomplexed drug removal).

• Freezing: Flash freeze the solution in liquid nitrogen or at -80°C to prevent phase separation.

• Lyophilization: Sublimate the solvent at -50°C under vacuum (<0.1 mbar) for 24-48 hours.

• Storage: Store the resulting fluffy white powder in a desiccator.

Protocol B: Phase Solubility Study (Validation)

Rationale: To quantify the affinity of the host for the drug (Stability Constant,

) and determine the solubility gain factor.

Methodology (Higuchi & Connors):

• Prepare aqueous solutions of

  -SC4 at increasing concentrations (0, 2, 4, 6, 8, 10 mM).

• Add excess Target Drug to each vial.

• Shake at constant temperature (25°C or 37°C) for 48 hours.

• Filter samples (0.45 µm PVDF filter).

• Analyze the filtrate via HPLC or UV-Vis spectrophotometry.

• Data Analysis: Plot [Drug] dissolved (y-axis) vs. [Host] added (x-axis).

  • A-L type curve: Linear increase indicates 1:1 soluble complex.

  • Calculation:

  • (

    = intrinsic solubility of the drug).

Protocol C: Hemocompatibility Assay (Safety)

Rationale: Unlike native calixarenes,

-SC4 is generally non-hemolytic. However, regulatory standards require verification for parenteral formulations.

Methodology:

• Blood Prep: Isolate fresh human red blood cells (RBCs) and wash 3x with PBS. Dilute to 2% v/v suspension.

• Incubation: Mix RBC suspension with

  -SC4 complex (1–10 mM) at 37°C for 1 hour.

  • Positive Control: Triton X-100 (100% lysis).

  • Negative Control: PBS (0% lysis).

• Separation: Centrifuge at 3000 rpm for 5 mins.

• Detection: Measure absorbance of the supernatant at 540 nm (Hemoglobin release).

• Criteria: <5% hemolysis is considered biocompatible.

Visualization of Experimental Logic

Diagram 2: Formulation Decision Matrix

Figure 2: Decision matrix for selecting p-SC4 as a carrier based on drug properties and solubility data.

Performance Data & Case Studies

The following table summarizes the solubility enhancement factors achieved using

-SC4 compared to free drugs (Data aggregated from validated studies).

Drug Candidate	Therapeutic Class	Interaction Type	Solubility Gain (Fold Increase)	Reference
Topotecan	Anticancer	Electrostatic/Inclusion	~25x	[1]
Nifedipine	Antihypertensive	Hydrophobic Inclusion	~45x	[2]
Carbamazepine	Anticonvulsant	Hydrophobic Inclusion	~18x	[3]
Genistein	Antioxidant	H-bonding/Inclusion	~31x (at pH 10)	[4]

Key Insight: Drugs with a cationic center (like Topotecan) show higher stability constants (

) due to the synergistic "clamp" effect of the sulfonate rim and the hydrophobic cavity.

References

• Wang, G. F., et al. (2011).[3] "Preparation and characterization of inclusion complexes of topotecan with sulfonatocalixarene." Journal of Inclusion Phenomena and Macrocyclic Chemistry.

• Yang, W., & de Villiers, M. M. (2004). "The solubilization of the poorly water soluble drug nifedipine by water soluble 4-sulphonic calix[n]arenes." European Journal of Pharmaceutics and Biopharmaceutics.

• Da Silva, E., et al. (2004). "Haemolytic properties of some water-soluble para-sulphonato-calix-[n]-arenes." International Journal of Pharmaceutics.

• Shinkai, S., et al. (1987). "Synthesis and properties of water-soluble calixarenes." Journal of the Chemical Society, Perkin Transactions 1.

• Motlagh, N. S. H., et al. (2024).[4] "Enhancing Solubility, Dissolution Rate, and Anticancer Activity of Bioactive Genistein via Host–Guest Inclusion Complexation with p-Sulfocalix[4]arene." ResearchGate.[5][6]

Sources

• 1. applications.emro.who.int [applications.emro.who.int]
• 2. P-Sulfonatocalix[4]arene turns peptide aggregates into an efficient cell-penetrating peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

High-Performance Complexation Protocol: 4-Sulfocalixarene Hydrate

High-Performance Complexation Protocol: 4-Sulfocalix[4]arene Hydrate

Application Note & Technical Guide

Executive Summary

This guide details the protocol for encapsulating hydrophobic or cationic guest molecules (APIs) within 4-sulfocalix[4]arene hydrate (SC4A). Unlike cyclodextrins which rely primarily on steric fit and hydrophobic effects, SC4A utilizes a high-affinity "cation-pi" driver, making it exceptionally effective for stabilizing quaternary ammoniums, protonated amines, and N-heterocycles. This protocol provides a self-validating workflow to transition from initial binding assessment to scalable solid-state isolation.

Scientific Foundation: The "Cation-Pi" Driver

To successfully complex a drug with SC4A, one must understand the host's architecture. SC4A is a bowl-shaped macrocycle with a hydrophilic upper rim (four sulfonate groups) and a hydrophobic aromatic cavity.

• The Upper Rim (Electrostatic): The sulfonate groups (

  ) are fully ionized at physiological pH (pKa < 1). They act as "grappling hooks" for cationic guests.

• The Cavity (Hydrophobic/

  -Rich): The benzene rings provide a -electron-rich environment.

• The Mechanism: The guest enters the cavity not just by size exclusion, but is actively pulled in by cation-

  interactions and stabilized by the hydrophobic effect.

Diagram 1: Mechanistic Pathway of Complexation

Caption: The stepwise thermodynamic progression from free species to stable host-guest inclusion complex.

Pre-Formulation Checklist

Before starting, verify the compatibility of your Guest Molecule (API):

Parameter	Requirement	Reason
Guest Size	< 6-7 Å width	The SC4A cavity diameter is approx. 5.8–6.4 Å (upper rim). Bulky fused rings (e.g., steroids) may only partially insert.
Charge State	Cationic preferred	Positive charge on the guest dramatically increases binding affinity ( ) via electrostatic attraction to sulfonates [1].
pKa Matching	pH < pKa (Guest)	Ensure the guest is protonated during complexation. SC4A is stable across pH 1–12.
Solubility	Poor aqueous solubility	If the guest is already highly soluble, the thermodynamic drive for inclusion decreases.

Protocol A: Phase Solubility Study (Diagnostic)

Objective: Determine the Stability Constant (

) and confirm solubility enhancement.

Materials:

• 4-Sulfocalix[4]arene hydrate (MW ≈ 740-800 g/mol depending on hydration).

• Guest API (excess solid).

• Phosphate Buffer (pH 2.0 or 7.4, depending on API pKa).

• 0.45 µm PTFE Syringe Filters.

Workflow:

• Preparation of Host Solution: Prepare a stock solution of SC4A (e.g., 20 mM) in buffer.

• Serial Dilution: Create a series of vials containing SC4A at 0, 2, 4, 8, 12, 16, and 20 mM.

• Guest Addition: Add excess solid API to each vial. The liquid should appear cloudy (suspension).

• Equilibration: Shake at 25°C for 48 hours (protect from light if API is photosensitive).

• Filtration: Filter each sample through a 0.45 µm filter to remove undissolved solid.

• Quantification: Analyze the filtrate by UV-Vis or HPLC.

Data Analysis (Higuchi-Connors): Plot [API Dissolved] (M) on the y-axis vs. [SC4A] (M) on the x-axis.

• A_L Type (Linear): Indicates 1:1 binding.[1][2][3][4][5]

• Calculation:

  Where is the intrinsic solubility of the API (y-intercept).

Protocol B: Solid-State Isolation (Preparative)

Objective: Isolate the complex as a stable, water-soluble powder.

Method 1: Lyophilization (Recommended for Lab Scale)

Principle: Sublimation preserves the complex architecture without thermal stress.

• Stoichiometry: Dissolve SC4A and Guest in water at a 1:1 molar ratio (based on Protocol A results).

  • Note: If the guest is insoluble, add it to the SC4A solution and stir until clear (complexation-driven dissolution).

• Clarification: If any turbidity remains after 24h stirring, filter (0.22 µm).

• Freezing: Flash freeze in liquid nitrogen or freeze at -80°C to prevent phase separation.

• Drying: Lyophilize at < 0.1 mbar for 24–48 hours.

• Result: A fluffy, amorphous white powder.

Method 2: Kneading (Recommended for Scalability)

Principle: High-shear mechanical force drives the guest into the cavity with minimal solvent.

• Mix equimolar amounts of SC4A and Guest in a mortar.

• Add a minimum volume of water/ethanol (1:1 v/v) to form a thick paste.

• Knead vigorously for 45–60 minutes. The paste may stiffen as complexation occurs.

• Dry the paste in a vacuum oven at 40°C for 24h.

Diagram 2: Experimental Workflow

Caption: Decision tree for the preparation of solid-state inclusion complexes via lyophilization.

Characterization & Validation

A protocol is not complete without validation. Use these methods to prove the guest is inside the cavity, not just physically mixed.

H-NMR Shift (The Gold Standard)

• Method: Dissolve the complex in D

  O. Compare to free guest (in D O/DMSO).

• Indicator: Look for Upfield Shifts (

  ) of the guest protons.

• Why? Protons inside the SC4A cavity are shielded by the host's aromatic ring current.

  • Target:

    of -0.1 to -1.0 ppm usually confirms inclusion [2].

UV-Vis Spectroscopy[1][6][7][8]

• Method: Scan the spectrum of the Guest alone vs. Guest+SC4A.

• Indicator: Bathochromic shift (Red shift) or Hypsochromic shift (Blue shift) of the

  .

• Why? Change in polarity of the microenvironment (transfer from water to hydrophobic cavity).

DSC (Differential Scanning Calorimetry)[9]

• Method: Heat the solid complex from 30°C to 300°C.

• Indicator: Disappearance of the Guest's melting endotherm.

• Why? Amorphization and molecular encapsulation prevent the guest from crystallizing, eliminating the melting peak [3].

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Solubility Enhancement	pH Mismatch	Adjust pH to ensure the Guest is cationic. SC4A binds cations stronger than neutrals.
Precipitation during mixing	1:2 Complexation	Some guests induce aggregation of hosts. Reduce Guest concentration or switch to 1:2 (Guest:Host) ratio.
No NMR Shift	External Binding	The guest might be interacting with the sulfonate rim outside the cavity. Confirm with ROESY NMR (intermolecular NOE).
Hygroscopic Powder	Residual Water	SC4A is a hydrate. Ensure rigorous drying or store in a desiccator.

References

• Guo, D. S., & Liu, Y. (2014). Supramolecular Chemistry of p-Sulfonatocalix[n]arenes and Its Biological Applications. Accounts of Chemical Research, 47(7), 1925–1934.

• Fahmy, S. A., et al. (2018).[6][7] Investigation of the host-guest complexation between 4-sulfocalix[4]arene and nedaplatin for potential use in drug delivery. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 193, 528–536.[6][7]

• Bayrakci, M., et al. (2012). Phase Solubility Studies of Poorly Soluble Drug Molecules by Using O-Phosphorylated Calixarenes. Journal of Inclusion Phenomena and Macrocyclic Chemistry.

• Higuchi, T., & Connors, K. A. (1965). Phase-solubility techniques.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Insight into the Inclusion Complexation of Fluconazole with Sulfonatocalix[4]naphthalene in Aqueous Solution, Solid-State, and Its Antimycotic Activity | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Host–guest interactions between p-sulfonatocalix[4]arene and p-sulfonatothiacalix[4]arene and group IA, IIA and f-block metal cations: a DFT/SMD study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Investigation of the host-guest complexation between 4-sulfocalix[4]arene and nedaplatin for potential use in drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Application and Protocol Guide for the Quantification of 4-Sulfocalixarene Hydrate

Abstract: This comprehensive guide provides detailed analytical methods and protocols for the accurate quantification of 4-sulfocalixarene hydrate, a macrocyclic compound of significant interest in drug development, environmental science, and analytical chemistry.[1] Addressing the dual challenges of quantifying the parent molecule and its variable water content, this document outlines four orthogonal analytical techniques: UV-Vis Spectrophotometry, Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, Ion Chromatography (IC), and Thermogravimetric Analysis (TGA). Each section explains the scientific principles underpinning the method's suitability for 4-sulfocalixarene, provides step-by-step protocols for implementation, and discusses the validation parameters that ensure data integrity. This guide is intended for researchers, scientists, and drug development professionals seeking robust and reliable analytical workflows for the characterization of 4-sulfocalixarene hydrate.

Introduction: The Analytical Imperative for 4-Sulfocalixarene Hydrate

4-Sulfocalixarenes are a class of water-soluble macrocyclic compounds formed from the condensation of a phenol and formaldehyde, followed by sulfonation. Their unique truncated cone-shaped structure, featuring a hydrophobic cavity and a hydrophilic exterior due to the presence of sulfonate groups, makes them exceptional host molecules for a wide range of guest ions and molecules.[1] This property has led to their extensive investigation for applications such as enhancing the solubility and bioavailability of drugs, environmental remediation, and as selective receptors in chemical sensors.[1][2]

The accurate quantification of 4-sulfocalixarene is critical for these applications. In pharmaceutical formulations, the precise concentration of the calixarene directly impacts drug complexation and, consequently, therapeutic efficacy. In environmental and analytical applications, its concentration determines its capacity for binding target analytes. A significant challenge in the quantification of solid 4-sulfocalixarene is its hygroscopic nature, existing as a hydrate with a variable number of water molecules (denoted as ·xH₂O).[1][3][4] Therefore, a comprehensive analytical strategy must not only determine the amount of the calixarene itself but also account for its water content.

This guide presents a multi-faceted approach to the quantification of 4-sulfocalixarene hydrate, leveraging a suite of complementary analytical techniques. The selection of these methods is based on the inherent chemical and physical properties of the 4-sulfocalixarene molecule.

Strategic Overview of Analytical Methodologies

A robust analytical strategy for a hydrated compound like 4-sulfocalixarene relies on the principle of orthogonality, where different methods measure distinct properties of the analyte. This approach provides a self-validating system, increasing confidence in the final quantitative results. The figure below illustrates the logical workflow for the comprehensive analysis of 4-sulfocalixarene hydrate.

Figure 1: Logical workflow for the comprehensive quantification of 4-sulfocalixarene hydrate.

Method 1: UV-Vis Spectrophotometry for Aqueous Concentration

Principle: UV-Vis spectrophotometry is a rapid and accessible technique for quantifying compounds that absorb light in the ultraviolet-visible range. 4-Sulfocalixarenes possess phenolic subunits, which contain aromatic rings that exhibit strong absorbance in the UV region. According to the Beer-Lambert law, the absorbance of a solution is directly proportional to the concentration of the absorbing species. This method is ideal for determining the concentration of 4-sulfocalixarene in aqueous solutions.

Causality of Method Selection: The presence of multiple aromatic chromophores within the calixarene macrocycle provides a strong and reliable signal for UV detection. Its high water solubility makes sample preparation straightforward. This method is particularly useful for routine analysis and for monitoring changes in concentration during experiments such as drug-binding studies.[5][6]

Experimental Protocol

• Preparation of Stock Standard Solution:

  • Accurately weigh approximately 50 mg of a 4-sulfocalixarene hydrate reference standard.

  • Dissolve the standard in 50.0 mL of deionized water in a volumetric flask to create a stock solution of approximately 1 mg/mL. Note: The exact concentration will be determined after accounting for water content via TGA.

• Preparation of Calibration Standards:

  • Perform serial dilutions of the stock solution with deionized water to prepare a series of at least five calibration standards. A typical concentration range would be 5 µg/mL to 50 µg/mL.

• Sample Preparation:

  • Accurately weigh the unknown 4-sulfocalixarene hydrate sample and dissolve it in deionized water to achieve a theoretical concentration within the calibration range.

• Instrument Parameters:

  • Spectrophotometer: A dual-beam UV-Vis spectrophotometer is recommended.

  • Wavelength Scan: Perform a wavelength scan from 400 nm to 200 nm on a mid-range calibration standard to determine the wavelength of maximum absorbance (λ_max). For 4-sulfocalixarenes, this is typically around 280-290 nm.

  • Blank: Use deionized water as the blank.

  • Measurement: Measure the absorbance of all calibration standards and unknown samples at the determined λ_max.

• Data Analysis:

  • Plot a calibration curve of absorbance versus the concentration of the anhydrous 4-sulfocalixarene.

  • Perform a linear regression analysis on the calibration curve. The R² value should be > 0.995.

  • Determine the concentration of the unknown sample using the equation of the line from the calibration curve.

Method Validation Parameters

The following table summarizes the typical performance characteristics for this method, which should be validated in accordance with ICH Q2(R1) guidelines.[7]

Parameter	Typical Specification	Rationale
Linearity	R² > 0.995	Ensures a direct proportional relationship between absorbance and concentration.
Range	5 - 50 µg/mL	The concentration range over which the method is precise and accurate.
Accuracy	98.0% - 102.0% recovery	Assesses the closeness of the measured value to the true value.[8]
Precision (RSD)	≤ 2.0%	Measures the degree of scatter between a series of measurements.
LOD	~1 µg/mL	The lowest concentration of analyte that can be reliably detected.
LOQ	~3 µg/mL	The lowest concentration of analyte that can be quantitatively determined with suitable precision and accuracy.[7]

Method 2: Quantitative NMR (qNMR) Spectroscopy for Absolute Purity

Principle: Quantitative NMR (qNMR) is a primary analytical method that allows for the direct measurement of the amount of a substance in a sample.[9] The area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[10] By comparing the integral of a specific resonance from the analyte to the integral of a known amount of an internal standard, the absolute purity of the 4-sulfocalixarene can be determined without the need for a specific reference standard of the analyte itself.

Causality of Method Selection: 4-Sulfocalixarene has distinct, well-resolved signals in its ¹H NMR spectrum, particularly from the aromatic protons. qNMR is invaluable as it is non-destructive and provides structural information simultaneously with quantification.[9] It is a powerful tool for certifying reference materials and for accurately determining the purity of new batches of synthesized calixarene, independent of its hydration state.

Experimental Protocol

• Selection of Internal Standard:

  • Choose an internal standard that is stable, non-volatile, has a simple NMR spectrum with signals that do not overlap with the analyte, and is accurately weighable. Maleic acid or 3-(trimethylsilyl)propionic-2,2,3,3-d₄ acid sodium salt (TSP) are suitable choices.

• Sample Preparation:

  • Accurately weigh approximately 15-20 mg of the 4-sulfocalixarene hydrate sample into an NMR tube.

  • Accurately weigh approximately 5-10 mg of the internal standard into the same NMR tube.

  • Add a known volume (e.g., 0.7 mL) of a suitable deuterated solvent (e.g., D₂O). Ensure complete dissolution.

• Instrument Parameters (¹H NMR):

  • Spectrometer: 400 MHz or higher field strength is recommended for better signal dispersion.

  • Pulse Angle: Use a 90° pulse to ensure full excitation.

  • Relaxation Delay (d1): Set a long relaxation delay (at least 5 times the longest T₁ of both the analyte and standard) to ensure complete relaxation of all protons. This is critical for accurate integration. A value of 30-60 seconds is typical.

  • Number of Scans: Acquire a sufficient number of scans to achieve a high signal-to-noise ratio (S/N > 150:1 for the signals to be integrated).

  • Decoupling: For ¹H qNMR, no decoupling is typically needed.[11]

• Data Processing and Analysis:

  • Apply appropriate phasing and baseline correction to the spectrum.

  • Integrate a well-resolved signal from the 4-sulfocalixarene (e.g., the aromatic protons) and a signal from the internal standard.

  • Calculate the purity of the 4-sulfocalixarene using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * Purity_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molar mass (use the anhydrous mass for the analyte)

  • m = mass

  • Purity_std = Purity of the internal standard

Method Validation Parameters

Parameter	Typical Specification	Rationale
Specificity	Baseline resolution of integrated signals	Ensures that the measured signal arises solely from the analyte.[12]
Accuracy	99.0% - 101.0% of theoretical value	qNMR is a high-accuracy technique capable of serving as a primary method.
Precision (RSD)	≤ 1.0%	Demonstrates the high reproducibility of the method.
Linearity	Not typically required for internal standard method	The direct proportionality is an inherent physical principle of NMR.

Method 3: Ion Chromatography (IC) for Sulfonate Quantification

Principle: Ion chromatography is a separation technique that separates ions based on their affinity for an ion-exchange resin.[13] For 4-sulfocalixarene, the sulfonate (R-SO₃⁻) groups are the basis for quantification. After separation on an anion-exchange column, the analyte can be detected by a conductivity detector. This method provides an alternative way to quantify the calixarene by measuring its ionic functional groups.

Causality of Method Selection: This method offers high selectivity for the sulfonated macrocycle and can also be used to quantify potential sulfonation by-products, such as inorganic sulfate ions, in the same run.[14] This makes IC a powerful tool for quality control, ensuring both the purity and the correct identity of the sulfonated product.

Figure 2: Experimental workflow for Ion Chromatography analysis.

Experimental Protocol

• Eluent Preparation:

  • Prepare an appropriate eluent, such as a sodium carbonate/sodium bicarbonate buffer. The exact concentration will depend on the column used and should be optimized to achieve good resolution.

• Preparation of Standards and Samples:

  • Prepare a stock solution and a series of calibration standards of 4-sulfocalixarene hydrate in deionized water, similar to the UV-Vis method.

  • Prepare the unknown sample in deionized water at a concentration within the calibration range.

  • Filter all solutions through a 0.45 µm syringe filter before injection to protect the column.

• Instrument Parameters:

  • Column: A high-capacity anion-exchange column.

  • Flow Rate: Typically 1.0 - 1.5 mL/min.

  • Injection Volume: 10 - 25 µL.

  • Detector: Suppressed conductivity detector. The suppressor reduces the background conductivity of the eluent, thereby increasing the signal-to-noise ratio for the analyte.[13][15]

  • Temperature: Maintain a constant column temperature (e.g., 30 °C) for reproducible retention times.

• Data Analysis:

  • Identify the peak corresponding to the 4-sulfocalixarene anion.

  • Plot a calibration curve of peak area versus concentration.

  • Perform a linear regression and determine the concentration of the unknown sample from its peak area.

Method Validation Parameters

Parameter	Typical Specification	Rationale
Linearity	R² > 0.998	Ensures a proportional relationship between detector response and concentration.
Range	1 - 100 mg/L	The operational range for precise and accurate quantification.
Accuracy	98.0% - 102.0% recovery	Verifies the agreement between measured and true values.
Precision (RSD)	≤ 2.0%	Ensures method reproducibility.
LOD	~0.1 mg/L	High sensitivity is a key feature of suppressed IC.[16]
LOQ	~0.3 mg/L	The lower limit for reliable quantification.

Method 4: Thermogravimetric Analysis (TGA) for Water Content

Principle: TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[17] For a hydrated compound, heating the sample will cause the release of water molecules, resulting in a stepwise mass loss. The percentage of mass lost corresponds directly to the amount of water of hydration in the original sample.

Causality of Method Selection: This is the most direct and accurate method for determining the water content of 4-sulfocalixarene hydrate.[17] The information is crucial for converting the purity value obtained from other methods (which are often performed on an anhydrous basis) to the actual purity of the hydrated solid. It is also vital for understanding the material's stability and for ensuring accurate weighing of the solid material.

Experimental Protocol

• Sample Preparation:

  • Accurately weigh 5-10 mg of the 4-sulfocalixarene hydrate sample into a TGA pan (aluminum or platinum).

• Instrument Parameters:

  • Purge Gas: An inert gas such as nitrogen at a flow rate of 20-50 mL/min.

  • Temperature Program:

    • Equilibrate at 30 °C.

    • Ramp the temperature from 30 °C to 250 °C at a controlled rate (e.g., 10 °C/min). The final temperature should be well above the boiling point of water but below the decomposition temperature of the calixarene.

  • Data Collection: Record the mass of the sample as a function of temperature.

• Data Analysis:

  • Analyze the resulting TGA curve (mass % vs. temperature).

  • Identify the step-wise mass loss corresponding to the dehydration process. This typically occurs between 50 °C and 150 °C.

  • The percentage mass loss in this region represents the water content of the sample.

Interpretation of Results

The TGA thermogram will show a plateau at the initial mass, followed by a drop as water is evolved, and then a second plateau corresponding to the mass of the anhydrous 4-sulfocalixarene. The % water content is calculated as:

% Water = ((Initial Mass - Final Mass) / Initial Mass) * 100

This value can then be used to correct the purity and concentration calculations from the other analytical methods. For example, if TGA shows 10% water content, a purity of 99% determined by qNMR on an anhydrous basis corresponds to an actual purity of 99% * (1 - 0.10) = 89.1% for the hydrated solid.

Conclusion and Best Practices

The accurate quantification of 4-sulfocalixarene hydrate requires a multi-pronged analytical approach. No single method can provide a complete picture of both the purity of the organic macrocycle and its degree of hydration.

• For routine aqueous concentration determination, UV-Vis spectrophotometry is the method of choice due to its speed and simplicity.

• For the definitive determination of absolute purity and for the certification of reference materials, qNMR is unparalleled in its accuracy and its status as a primary ratio method.

• For quality control of sulfonation and to detect ionic impurities, Ion Chromatography offers excellent selectivity and sensitivity.

• For accurately determining the water content, Thermogravimetric Analysis is essential and provides the necessary data to correct all other measurements to reflect the true nature of the solid material.

By integrating these four methodologies, researchers, scientists, and drug development professionals can establish a robust, self-validating system for the comprehensive characterization and quantification of 4-sulfocalixarene hydrate, ensuring the reliability and reproducibility of their scientific findings and product development. All methods should be properly validated within the laboratory for their intended purpose, following established guidelines such as those from the ICH and FDA, to ensure data of the highest integrity.[7][8][18]

References

• WO1993007481A1 - Identification of sulfonation by-products by ion chromatography - Google Patents. (n.d.). Google Patents.

• Ion Chromatography: A Precise Tool For Ion Analysis. (2025, April 30). ALWSCI. Retrieved February 13, 2024, from [Link]

• STUDY ON THE APPLICATION OF ION CHROMATOGRAPHY FOR ANALYSIS AND PURIFICATION. (2022, January 15). IJEAST. Retrieved February 13, 2024, from [Link]

• A Combined Experimental and Theoretical Study on p- Sulfonatothiacalix[13]arene Encapsulated Sulisobenzone. (n.d.). The Royal Society of Chemistry. Retrieved February 13, 2024, from [Link]

• Important Points about Ion Chromatography… pH is Tricky. (n.d.). Shimadzu Corporation. Retrieved February 13, 2024, from [Link]

• Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. (n.d.). De Gruyter. Retrieved February 13, 2024, from [Link]

• The structure of water: Behaviour in p-sulfonatocalix[13]arene, a highly hydrated clay mimic | Request PDF. (2025, August 6). ResearchGate. Retrieved February 13, 2024, from [Link]

• Quantitative NMR Spectroscopy. (2020, October 1). University of York. Retrieved February 13, 2024, from [Link]

• 4-Sulfocalix[13]arene, >=97.0%. (n.d.). Scientific Laboratory Supplies. Retrieved February 13, 2024, from [Link]

• Analytical applications of calixarenes from 2005 up-to-date. (2010, September 6). ResearchGate. Retrieved February 13, 2024, from [Link]

• The Structure of Water in p-Sulfonatocalix[13]arene. (2011, August 11). University of Manchester. Retrieved February 13, 2024, from [Link]

• Host–guest interactions between p-sulfonatocalix[13]arene and p-sulfonatothiacalix[13]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. (2019, June 17). National Center for Biotechnology Information. Retrieved February 13, 2024, from [Link]

• p-Sulfonato-Calix[13]arene Micelles Stabilize a Povidone Iodine Solution: Supramolecular Interactions, Iodine Retention, and Bactericidal Activity. (2023, January 10). MDPI. Retrieved February 13, 2024, from [Link]

• Quantitative NMR Spectroscopy. (n.d.). University of Edinburgh. Retrieved February 13, 2024, from [Link]

• Quantification of single components in complex mixtures by 13C NMR. (n.d.). Magritek. Retrieved February 13, 2024, from [Link]

• Validation of Analytical Methods. (2016, May 11). Lab Manager. Retrieved February 13, 2024, from [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. (n.d.). International Council for Harmonisation. Retrieved February 13, 2024, from [Link]

• Validation of Analytical Methods: A Review. (2018, January 19). Gavin Publishers. Retrieved February 13, 2024, from [Link]

• Characterization of salt hydrates for compact seasonal thermochemical storage. (n.d.). ECN. Retrieved February 13, 2024, from [Link]

• UV–vis spectra of the calix[13]arene in a chloroform solution and the... (n.d.). ResearchGate. Retrieved February 13, 2024, from [Link]

• VALIDATION OF ANALYTICAL METHODS – STRATEGIES & SINGFICANCE. (2015, May 15). OMICS International. Retrieved February 13, 2024, from [Link]

• Sulfonated Azocalix[13]arene-Modified Metal–Organic Framework Nanosheets for Doxorubicin Removal from Serum. (2024, May 16). MDPI. Retrieved February 13, 2024, from [Link]

• The structure of water in p-sulfonatocalix[13]arene. (2011, September 5). PubMed. Retrieved February 13, 2024, from [Link]

• New Calix[13]arene—Fluoresceine Conjugate by Click Approach—Synthesis and Preparation of Photocatalytically Active Solid Lipid Nanoparticles. (2022, April 9). MDPI. Retrieved February 13, 2024, from [Link]

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• 15. Important Points about Ion Chromatography… pH is Tricky : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
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4-sulfocalixarene hydrate for sensing and detection of molecules

Application Note: High-Sensitivity Sensing of Cationic Metabolites and Drugs using 4-Sulfocalix[4]arene Hydrate

Abstract

This guide details the utilization of 4-sulfocalix[4]arene hydrate (SC4A) as a water-soluble supramolecular host for the detection of biologically relevant cationic molecules.[1] Unlike traditional covalent labeling, this protocol leverages Indicator Displacement Assays (IDAs) , a self-validating sensing mechanism where a non-fluorescent host-guest complex is disrupted by a target analyte, regenerating a fluorescent signal.[2] We provide step-by-step protocols for sensing neurotransmitters (e.g., Acetylcholine) and cationic drugs, including critical binding constant calculations and troubleshooting for buffer interference.

Introduction: The Supramolecular Scaffold

4-sulfocalix[4]arene (p-sulfonatocalix[4]arene) is a macrocyclic host molecule synthesized from the condensation of p-tert-butylphenol and formaldehyde, followed by functionalization with sulfonate groups.[3]

• Solubility: The external sulfonate groups render the molecule highly water-soluble (

  M), making it ideal for physiological sensing ( ).

• Cavity Architecture: The hydrophobic

  -electron-rich cavity acts as a receptor for organic cations, while the upper-rim sulfonates provide electrostatic anchoring points.

• Selectivity: SC4A shows high affinity (

  ) for quaternary ammonium ions (e.g., choline, acetylcholine) and cationic heterocycles (e.g., lucigenin, paraquat) via cation- and electrostatic interactions.

Why Use the Hydrate Form? Commercially available SC4A is typically supplied as a hydrate (

). When preparing stock solutions, failure to account for the hydration shell (often 4–8 water molecules per macrocycle) results in stoichiometric errors of 10–15%, significantly affecting binding constant ( ) calculations.

Mechanism of Action: Fluorescent Indicator Displacement Assay (IDA)

The core detection strategy is the Indicator Displacement Assay (IDA) .[2][4] This "Turn-On" sensing mechanism avoids the need for chemically modifying the target analyte.

• Quenching (Signal OFF): A fluorescent dye (Indicator,

  ) binds to the SC4A host ( ). The close proximity of the dye to the electron-rich aromatic rings of SC4A quenches its fluorescence via Photoinduced Electron Transfer (PET) or aggregation-caused quenching.

• Displacement (Signal ON): When a target analyte (

  ) with higher affinity than the dye is introduced, it displaces the indicator into the bulk solution, restoring its fluorescence.

Thermodynamic Requirement: For the assay to work, the binding affinity of the Host-Guest complex (

) must be comparable to or greater than that of the Host-Indicator complex ( ).

Visualizing the IDA Mechanism

Figure 1: Schematic of the Indicator Displacement Assay (IDA). The analyte displaces the quenched dye, resulting in a measurable increase in fluorescence intensity.[2][5]

Experimental Protocols

Materials & Reagents

• Host: 4-sulfocalix[4]arene hydrate (MW ~744 g/mol + hydration weight).

• Indicator: Lucigenin (LCG) or Rhodamine B (RhB).

• Buffer: 10 mM Phosphate Buffered Saline (PBS), pH 7.4. Note: Avoid buffers with bulky organic cations (e.g., Tris, HEPES) as they compete for the cavity.

• Instrumentation: Fluorescence Spectrophotometer (e.g., Jasco FP-8000 or equivalent).

Protocol A: Determination of Host-Indicator Binding Constant ( )

Objective: Establish the baseline quenching efficiency and determine the optimal host concentration for sensing.

• Stock Preparation:

  • Prepare a

    stock of Lucigenin (LCG) in PBS.

  • Prepare a

    stock of SC4A in PBS. Correct for water content in weight.

• Titration:

  • Place

    of LCG solution ( final conc) into a quartz cuvette.

  • Record initial fluorescence (

    ) (Ex: 368 nm, Em: 505 nm for LCG).

  • Titrate SC4A aliquots (

    ) into the cuvette. Mix for 30s after each addition.

  • Record fluorescence (

    ) at 505 nm.

• Data Analysis:

  • Plot

    vs. .

  • Fit data to a 1:1 binding isotherm (Equation 1) to extract

    .

Protocol B: Analyte Detection (Competitive Titration)

Objective: Detect Acetylcholine (ACh) or a cationic drug.

• Sensor Preparation:

  • Prepare a solution containing

    LCG and SC4A .

  • Expert Insight: The SC4A concentration should be roughly equal to

    (where ) to ensure ~80% of the dye is initially bound (quenched), maximizing the dynamic range for the "Turn-On" signal.

• Baseline Measurement:

  • Measure fluorescence of the sensor solution (

    ).

• Analyte Titration:

  • Add aliquots of the target analyte stock (e.g., 1 mM Acetylcholine).

  • Record emission spectra after each addition until a plateau is reached.

• Quantification:

  • Construct a calibration curve:

    vs. .

  • Calculate the Limit of Detection (LOD) using

    .

Experimental Workflow Diagram

Figure 2: Operational workflow for characterizing the sensor and performing the detection assay.

Data Summary: Binding Affinities

The following table summarizes typical binding constants for SC4A with common guests. This data helps in selecting the correct indicator; the indicator's

should be lower than the analyte's for sensitive detection.

Guest / Analyte	Type	Binding Constant ( )	Interaction Type
Lucigenin	Indicator		Cation- , Electrostatic
Rhodamine B	Indicator		Hydrophobic, Electrostatic
Acetylcholine	Neurotransmitter		Cation-
Paraquat	Toxin/Herbicide		-stacking, Electrostatic
Arginine	Amino Acid		Electrostatic (Guanidinium)

Note: Values are approximate for neutral pH (7.0–7.4) phosphate buffer.[6]

Troubleshooting & Optimization

• Issue: Low Sensitivity (Small

  ).

  • Cause: The indicator binds too strongly compared to the analyte (

    ).

  • Solution: Switch to a weaker binding indicator (e.g., switch from Lucigenin to Rhodamine B) or increase the analyte concentration range.

• Issue: High Background Fluorescence.

  • Cause: Incomplete quenching of the dye by SC4A.

  • Solution: Verify the purity of SC4A. Ensure

    is sufficient to saturate dye binding in the "OFF" state.

• Issue: Interference.

  • Cause: Presence of metal ions (

    , ) in high concentrations. While SC4A prefers organic cations, high salt (>100 mM) can screen electrostatic interactions.

  • Solution: Maintain consistent ionic strength between blank and sample. Use 10 mM buffer rather than 100 mM if possible.

References

• Guo, D.-S., & Liu, Y. (2014). Supramolecular Chemistry of p-Sulfonatocalix[n]arenes and Its Biological Applications. Accounts of Chemical Research. [Link]

• Douteau-Guével, N., et al. (2003). A new fluorometric method for the detection of the neurotransmitter acetylcholine in water using a dansylcholine complex with p-sulfonated calix[8]arene. Journal of Inclusion Phenomena and Macrocyclic Chemistry. [Link]

• Minami, T., et al. (2012). Indicator Displacement Assays inside Live Cells. Journal of the American Chemical Society. [Link]

• Bojtár, M., et al. (2015).[5] Fluorescence spectroscopic study on the host–guest interaction of pyridinium-based stilbazolium dyes and water-soluble pillar[5]arene. Sensors and Actuators B: Chemical. (Relevant comparison for IDA protocols). [Link]

• Ghale, G., & Nau, W. M. (2014).[5] Dynamically analyte-responsive macrocyclic host–fluorophore systems. Accounts of Chemical Research. [Link]

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• 4. rsc.org [rsc.org]
• 5. Recent advances in macrocyclic arenes-based fluorescent indicator displacement assays - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Guest-Host Interactions with 4-Sulfocalixarene Hydrate

Welcome to the technical support center for 4-sulfocalixarene (SC4A) hydrate. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on optimizing guest-host interactions and to offer solutions for common experimental challenges. The unique properties of 4-sulfocalixarene, including its water solubility and versatile binding capabilities, make it a powerful tool in supramolecular chemistry and drug delivery.[1][2][3] However, realizing its full potential requires a nuanced understanding of the factors governing its interactions with guest molecules. This guide provides in-depth, field-proven insights to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of 4-sulfocalixarene hydrate in guest-host studies.

Q1: What are the primary driving forces for guest binding with 4-sulfocalixarene?

A1: The binding of guest molecules to 4-sulfocalixarene is primarily driven by a combination of non-covalent interactions. These include hydrophobic interactions, where the nonpolar guest molecule or portions of it are encapsulated within the hydrophobic cavity of the calixarene, and electrostatic interactions between charged groups on the guest and the sulfonate groups on the host.[4] Additionally, π-π stacking interactions can occur between the aromatic rings of the calixarene and aromatic guest molecules.[4] The interplay of these forces dictates the binding affinity and selectivity.

Q2: How does the structure of the guest molecule influence binding affinity and stoichiometry?

A2: The guest's structure has a profound impact on binding. Key factors include:

• Size and Shape: The guest should have a complementary size and shape to fit within the calixarene cavity.[5]

• Charge: Positively charged guests, such as organic ammonium cations, often exhibit strong binding due to favorable electrostatic interactions with the negatively charged sulfonate groups.[4][6] The number and location of charges on the guest can influence the binding stoichiometry.[7][8]

• Linker Length and Flexibility (for Gemini guests): For guests with two binding moieties (Gemini guests), the length and flexibility of the linker between them significantly affect the binding stoichiometry (e.g., 1:1 vs. 1:2 host-guest complexes).[7][8]

Q3: What is the typical stoichiometry of 4-sulfocalixarene-guest complexes?

A3: A 1:1 host-guest stoichiometry is commonly observed, particularly with smaller guest molecules that fit well within the calixarene cavity.[1] However, other stoichiometries, such as 1:2 (one guest to two hosts), are possible, especially with larger or "Gemini" guests that can bridge two calixarene molecules.[7][9] The stoichiometry should be experimentally determined using techniques like Job's plot analysis or Isothermal Titration Calorimetry (ITC).[1][7]

Q4: Is 4-sulfocalixarene hydrate toxic?

A4: 4-sulfocalix[n]arenes are generally considered to be biocompatible and exhibit low toxicity, which makes them suitable for various biomedical and pharmaceutical applications, including drug delivery.[2][3][6]

Q5: How can I determine the binding constant of my guest-host complex?

A5: Several techniques can be used to determine the binding constant (K_a_). Isothermal Titration Calorimetry (ITC) is a powerful method that directly measures the heat changes upon binding, providing not only the binding constant but also the thermodynamic parameters (enthalpy and entropy changes).[7][8] Other common methods include Nuclear Magnetic Resonance (NMR) spectroscopy, UV-Vis spectroscopy, and fluorescence spectroscopy.[1][9][10]

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments with 4-sulfocalixarene hydrate.

Problem 1: Poor or No Guest Binding Observed

Possible Causes & Solutions:

• Incompatible Guest Structure: The guest may be too large or of an inappropriate shape to fit into the 4-sulfocalixarene cavity.

  • Solution: Consider using a larger calixarene, such as 4-sulfocalix[11]arene or 4-sulfocalix[9]arene, which offer larger cavity sizes.[1]

• Unfavorable Electrostatics: If your guest is neutral or negatively charged, electrostatic repulsion with the sulfonate groups may prevent binding.

  • Solution: While neutral molecules can bind, positively charged guests generally show stronger interactions.[4][6] If possible, modify the guest to introduce a positive charge.

• Incorrect pH: The pH of the solution can influence the ionization state of both the host and the guest, affecting their interaction.[4][12]

  • Solution: Systematically vary the pH of your buffer to find the optimal conditions for binding. Be mindful of the pKa of your guest molecule.

• Solvent Competition: The solvent molecules themselves can compete with the guest for binding within the calixarene cavity.

  • Solution: While most experiments are conducted in aqueous media due to the host's solubility, consider the effects of any co-solvents. Minimizing co-solvents may improve binding.

Problem 2: Precipitation or Aggregation in Solution

Possible Causes & Solutions:

• Concentration Effects: At higher concentrations, 4-sulfocalixarenes can self-assemble into aggregates or form less soluble host-guest complexes.[13][14][15]

  • Solution: Work at lower concentrations of both the host and guest. Determine the critical aggregation concentration (CAC) if necessary.[16][17]

• Poorly Soluble Guest: The guest molecule itself may have low aqueous solubility, leading to precipitation upon complexation.

  • Solution: While 4-sulfocalixarene is often used to enhance the solubility of poorly soluble drugs, there is a limit.[13][18][19] Ensure you are working within the solubility limits of the guest and the complex.

• Ionic Strength: The presence of salts can influence the solubility and aggregation behavior of 4-sulfocalixarenes.

  • Solution: Maintain a consistent and appropriate ionic strength in your buffer system.

Problem 3: Complex or Uninterpretable ITC/NMR Data

Possible Causes & Solutions:

• Multiple Binding Events: The guest may have multiple binding sites, or there may be a mixture of binding stoichiometries present.

  • Solution: Simplify the system if possible. For complex binding, advanced data analysis models may be required to fit the ITC or NMR data.

• Conformational Changes: The binding of a guest can induce conformational changes in the 4-sulfocalixarene, which can complicate NMR spectra.[9]

  • Solution: 2D NMR techniques, such as ROESY or NOESY, can help to elucidate the geometry of the host-guest complex and understand these conformational changes.

• Guest Self-Association: The guest molecule may self-associate in solution, leading to complex equilibria that can affect the observed binding isotherms.

  • Solution: Characterize the behavior of the guest alone in solution before studying its interaction with the host.

Experimental Protocols & Data

Key Experimental Parameters

For successful and reproducible experiments, it is crucial to control key parameters. The following table provides a summary of typical ranges for these parameters.

Parameter	Typical Range	Rationale & Key Considerations
Concentration	1 µM - 10 mM	Dependent on the binding affinity and the technique used. Avoid concentrations above the critical aggregation concentration.
pH	5.0 - 8.5	Influences the ionization state of the host and guest. The optimal pH for binding is system-dependent.[20]
Temperature	20 - 37 °C	Affects the thermodynamics of binding. Maintain a constant temperature for comparable results.
Ionic Strength	10 - 150 mM	Can impact solubility and electrostatic interactions. Use a consistent buffer system.

Step-by-Step Protocol: Determining Binding Affinity using Isothermal Titration Calorimetry (ITC)

• Sample Preparation:

  • Prepare a solution of 4-sulfocalixarene hydrate in a suitable buffer (e.g., phosphate or TRIS buffer) at a concentration of approximately 0.1 mM.

  • Prepare a solution of the guest molecule in the same buffer at a concentration 10-20 times higher than the calixarene concentration.

  • Thoroughly degas both solutions to prevent air bubbles from interfering with the measurement.

• ITC Experiment Setup:

  • Load the 4-sulfocalixarene solution into the sample cell of the calorimeter.

  • Load the guest solution into the injection syringe.

  • Set the experimental temperature (e.g., 25 °C).

• Titration:

  • Perform a series of injections of the guest solution into the sample cell. A typical experiment consists of 20-30 injections of 1-2 µL each.

  • The instrument will measure the heat change associated with each injection.

• Data Analysis:

  • Integrate the heat-change peaks to obtain the heat of reaction for each injection.

  • Plot the heat of reaction per mole of injectant against the molar ratio of guest to host.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding model) to determine the binding constant (K_a_), enthalpy change (ΔH), and stoichiometry (n).

Visualizing Experimental Workflows

Troubleshooting Workflow for Poor Guest Binding

Caption: Troubleshooting decision tree for poor guest binding.

Standard ITC Experimental Workflow

Caption: Step-by-step workflow for a typical ITC experiment.

References

• Liu, Y., et al. (2013). Binding Behaviors of p‑Sulfonatocalix[10]arene with Gemini Guests. The Journal of Physical Chemistry B, 117(6), 1978–1987. [Link]

• Liu, Y., et al. (2013). Binding behaviors of p-sulfonatocalix[10]arene with gemini guests. PubMed, 117(6), 1978-87. [Link]

• Kalinova, G., et al. (2019). Host–guest interactions between p-sulfonatocalix[10]arene and p-sulfonatothiacalix[10]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. Beilstein Journal of Organic Chemistry, 15, 1336–1347. [Link]

• Melo, M. J., et al. (2024). Host–Guest Chemosensor Ensembles based on Water-Soluble Sulfonated Calix[n]arenes and a Pyranoflavylium Dye for the Optical Detection of Biogenic Amines. Journal of Agricultural and Food Chemistry. [Link]

• Al-Omar, M. A., et al. (2020). Host-Guest Complexation of Oxaliplatin and Para-Sulfonatocalix[n]Arenes for Potential Use in Cancer Therapy. Molecules, 25(24), 5997. [Link]

• Pérez-Vásquez, A., et al. (2024). NMR analysis, cytotoxic activity and theoretical study of a complex between SRPIN340 and p-sulfonic acid calix[11]arene. Future Medicinal Chemistry, 16(1), 19–30. [Link]

• Kalinova, G., et al. (2019). Host–guest interactions between p-sulfonatocalix[10]arene and p-sulfonatothiacalix[10]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. PMC. [Link]

• Jolliffe, K. A., et al. (2021). Comparative host–guest complex formation of the Alzheimer's drug memantine with >para>-sulfonatocalix[>n>]arenes (>n> = 4 or 8). Journal of Inclusion Phenomena and Macrocyclic Chemistry, 101(1-2), 131–137. [Link]

• Liu, Y., et al. (2008). Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 62(1-2), 1–16. [Link]

• Yang, W., et al. (2005). Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic. PMC. [Link]

• Kalinova, G., et al. (2019). Host–guest interactions between p-sulfonatocalix[10]arene and p-sulfonatothiacalix[10]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. PubMed. [Link]

• Yang, W., et al. (2005). Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic. PubMed. [Link]

• Millership, J. S., et al. (2004). The solubilization of the poorly water soluble drug nifedipine by water soluble 4-sulphonic calix[n]arenes. PubMed. [Link]

• Kalinova, G., et al. (2019). Host–guest interactions between p-sulfonatocalix[10]arene and p-sulfonatothiacalix[10]arene and group IA, IIA and f-block metal cations: a DFT/SMD study. Beilstein Journals. [Link]

• Iannone, M., et al. (2022). Electrospun Sulfonatocalix[10]arene Loaded Blended Nanofibers: Process Optimization and In Vitro Studies. MDPI. [Link]

• Ribeiro, A. C. F., et al. (2013). Aggregation of p-Sulfonatocalixarene-Based Amphiphiles and Supra-Amphiphiles. MDPI. [Link]

• Piatkowski, M., et al. (2023). NMR methods for studying inclusion complexes focused on chiral hosts. Journal of Inclusion Phenomena and Macrocyclic Chemistry, 101(3-4), 139–158. [Link]

• Wu, A., et al. (2021). Calix[10]arene Sulfonate Hosts Selectively Modified on the Upper Rim: A Study of Nicotine Binding Strength and Geometry. ChemRxiv. [Link]

• Kumar, V., et al. (2016). Complexation of ibuprofen with water soluble p-sulfonatocalix[10]arene: A potential candidate for drug delivery application. Journal of the Chilean Chemical Society, 61(1), 2821-2825. [Link]

• Coleman, A. W., et al. (2019). Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules. PMC. [Link]

• Danil de Namor, A. F., et al. (2017). A calix[10]arene derivative and its selective interaction with drugs (clofibric acid, diclofenac and aspirin). PubMed. [Link]

• Sansone, F., et al. (2021). Role of Calixarene in Chemotherapy Delivery Strategies. Semantic Scholar. [Link]

• Evtugyn, V., et al. (2023). Aggregation, Cytotoxicity and DNA Binding in a Series of Calix[10]arene Amphiphile Containing Aminotriazole Groups. PMC. [Link]

• Shah, M. R., et al. (2015). Applications of calixarenes in cancer chemotherapy: facts and perspect. Drug Design, Development and Therapy, 9, 3493–3508. [Link]

• Evtugyn, V., et al. (2022). Calix[10]arene Polyamine Triazoles: Synthesis, Aggregation and DNA Binding. MDPI. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 5. lifechemicals.com [lifechemicals.com]
• 6. Host–guest interactions between p-sulfonatocalix[4]arene and p-sulfonatothiacalix[4]arene and group IA, IIA and f-block metal cations: a DFT/SMD study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 8. Binding behaviors of p-sulfonatocalix[4]arene with gemini guests - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchers.mq.edu.au [researchers.mq.edu.au]
• 10. pubs.acs.org [pubs.acs.org]
• 11. NMR analysis, cytotoxic activity and theoretical study of a complex between SRPIN340 and p-sulfonic acid calix[6]arene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. applications.emro.who.int [applications.emro.who.int]
• 13. Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Aggregation, Cytotoxicity and DNA Binding in a Series of Calix[4]arene Amphiphile Containing Aminotriazole Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. The solubilization of the poorly water soluble drug nifedipine by water soluble 4-sulphonic calix[n]arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 20. dovepress.com [dovepress.com]

Technical Support Center: p-Sulfonatocalixarene Binding Optimization

Technical Support Center: p-Sulfonatocalix[4]arene Binding Optimization

Diagnostic & Strategy Flowchart

Before altering your experimental setup, use this logic flow to identify the bottleneck in your binding system. p-Sulfonatocalix[4]arene (SC4) binding is driven by a delicate balance of cation-

interactions, the hydrophobic effect, and electrostatic attraction.[1]

Figure 1: Decision matrix for diagnosing low affinity in SC4 host-guest systems. Colors indicate critical control points (Red: Ionic Interference, Blue: Electrostatics).

Technical Deep Dive: The Thermodynamics of Binding

To enhance affinity, you must manipulate the thermodynamic drivers specific to SC4. Unlike cyclodextrins (driven largely by hydrophobic enclosure), SC4 binding is dominated by enthalpic gains (

) derived from electrostatic and cation- interactions, often fighting against an entropy penalty.

The "Counter-Ion Trap" (Critical Mechanism)

SC4 is supplied as a hydrate salt (typically Sodium). In solution, the sulfonate groups (

) attract their own counter-ions ( ).

• The Problem:

  ions reside deep within the electron-rich cavity. For your drug/guest to bind, it must first displace these solvent-separated ion pairs.

• The Fix: High concentrations of competitive cations (Na+, K+, Mg2+) in your buffer will drastically reduce the apparent binding constant (

  ) of your target guest.

Data Table: Impact of Conditions on Binding

Parameter	Condition	Effect on Affinity ( )	Mechanistic Reason
Ionic Strength	High [NaCl]	Decreases	Competitive binding of in the cavity blocks the guest [1, 2].
pH	Acidic (< 2.[2]0)	Decreases	Protonation of sulfonates reduces electrostatic attraction.
pH	Neutral (7.[2]0)	Optimal	Sulfonates are anionic; phenolic rim is hydrogen-bonded (cone conformation).
pH	Basic (> 12.0)	Variable	Phenolic deprotonation alters cavity shape (partial cone) and electron density.
Solvent	vs	Slight Increase	Solvent isotope effects can stabilize hydrogen bond networks in the hydrate layer.

Troubleshooting Guides (Ticket-Based)

Ticket #01: "My ITC data shows weak binding ( ) for a cationic drug."

Diagnosis: You are likely experiencing Competitive Inhibition from the buffer salts.

Resolution Protocol:

• Buffer Exchange: Switch from PBS (137 mM NaCl) to a low-salt buffer (e.g., 10 mM TRIS or HEPES).

• The "Zero-Salt" Extrapolation:

  • Perform ITC titrations at three different salt concentrations (e.g., 10 mM, 50 mM, 100 mM).

  • Plot

    vs. .

  • Extrapolate to zero salt to determine the intrinsic binding affinity (

    ). This validates if the weak binding is structural or environmental [4].

• Check Hydration: Ensure the SC4 mass calculation accounts for the hydration shell. SC4 is hygroscopic; use TGA (Thermogravimetric Analysis) to determine exact water content if stoichiometry is off.

Ticket #02: "The guest is hydrophobic but neutral. Binding is non-existent."

Diagnosis: SC4 relies heavily on electrostatic anchoring . A neutral hydrophobic guest lacks the cation-

"anchor" to pull it into the shallow cavity.

Resolution Protocol (Ternary Systems):

• Co-binding Strategy: Introduce a "mediator" cation (e.g., a metal ion like

  or a specific quaternary ammonium) that can coordinate with the sulfonate rim while allowing the neutral guest to occupy the hydrophobic void.

• Supramolecular Assembly:

  • Attempt to form a Molecular Capsule .

  • Recipe: Mix SC4 and Guest in a 2:1 ratio.

  • Mechanism:[3][4] Two SC4 molecules face each other (rim-to-rim), encapsulating the guest in a "billiards ball" fashion. This is often stabilized by bridging water molecules or specific counter-ions [3].

Ticket #03: "My sample precipitates upon mixing SC4 and the Guest."

Diagnosis: You have reached the Charge Neutralization Point . The SC4 (anionic) and Guest (cationic) have formed a complex with net-zero charge, reducing solubility (the "coacervate" effect).

Resolution Protocol:

• Shift the Ratio: Move away from the 1:1 isoelectric point. Use a significant excess of SC4 (host). The exterior sulfonates of the supramolecular assembly will maintain solubility.

• pH Adjustment: Slight adjustment of pH can ionize auxiliary groups on the guest (e.g., carboxylates) to maintain a net charge on the complex.

Advanced Protocol: High-Sensitivity ITC for SC4

Objective: Accurately measure binding thermodynamics avoiding heat of dilution errors common with highly charged macrocycles.

Reagents:

• Host: p-Sulfonatocalix[4]arene sodium salt (hydrate).

• Buffer: 10 mM Phosphate, pH 7.2 (Low Na+).

Step-by-Step:

• Dialysis (Crucial): Dissolve SC4 in the buffer and dialyze it against the same buffer for 24 hours. This ensures the chemical potential of the solvent/ions is identical in the cell and syringe, eliminating "blank" heat effects.

• Concentration Optimization (c-value):

  • Aim for a c-value (

    ) between 10 and 100.

  • If

    is unknown, start with [Host] = 0.1 mM in the cell and [Guest] = 1.0 mM in the syringe.

• Execution:

  • Temperature: 298.15 K.

  • Injections: 20 x 2

    L.

  • Spacing: 180 seconds (SC4 equilibration can be slow due to conformational reorganization).

• Data Fitting: Use a "One Set of Sites" model.[5] If the fit is poor, check for Sequential Binding (1:2 stoichiometry), common with smaller guests interacting with the upper rim.

Frequently Asked Questions (FAQ)

Q: Does the hydration state of the commercial SC4 matter? A: Yes. Commercial "hydrate" usually contains 4-8 water molecules per calixarene. This affects the molecular weight significantly (up to 15% error). Always verify concentration via UV-Vis (absorbance at 270-280 nm) rather than gravimetric weight alone.

Q: Can I use DMSO to dissolve my guest? A: Use with caution. DMSO is a competitive guest. It can bind inside the SC4 cavity, displacing your drug. Keep DMSO < 1% v/v. If your guest is insoluble, consider using SC4 as the solubilizer (add solid guest to SC4 solution).

Q: Why does my NMR show broad peaks upon adding SC4? A: This indicates intermediate exchange rate on the NMR time scale. It confirms binding but makes

calculation difficult.

• Fix: Lower the temperature (to slow exchange) or use a higher field strength instrument. Alternatively, switch to ITC for quantification.

References

• Guo, D. S., & Liu, Y. (2012).[6] Thermodynamic origins of selective binding affinity between p-sulfonatocalix[4,5]arenes with biguanidiniums. Organic & Biomolecular Chemistry.

• Bonal, C., et al. (2010). Counterion Binding in Solutions of p-Sulfonatocalix[4]arene. Journal of Physical Chemistry B. [7]

• Dalgarno, S. J., et al. (2005). Host-Guest Complexes with p-Sulfonatocalix[4,5]arenes...[1][3][8][9][10][11][12][13] Factors Affecting Molecular Capsule Formation. Crystal Growth & Design.

• Arena, G., et al. (2000). Thermodynamics of Host-Guest Interactions between Calixarenes and Ammonium Ions. Thermochimica Acta.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. P-Sulfonatocalix[4]arene turns peptide aggregates into an efficient cell-penetrating peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 4. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 5. researchgate.net [researchgate.net]
• 6. Thermodynamic origins of selective binding affinity between p-sulfonatocalix[4,5]arenes with biguanidiniums - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Counterion binding in solutions of p-sulfonatocalix[4]arene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 9. Hierarchical study of mono- and multicharged imidazolium encapsulation in p -sulfonatocalix[4]arene molecular capsules - CrystEngComm (RSC Publishing) DOI:10.1039/D2CE00459C [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 12. BJOC - Host–guest interactions between p-sulfonatocalix[4]arene and p-sulfonatothiacalix[4]arene and group IA, IIA and f-block metal cations: a DFT/SMD study [beilstein-journals.org]
• 13. pubs.acs.org [pubs.acs.org]

Technical Support Center: Stability Testing of 4-Sulfocalixarene Hydrate Complexes

Welcome to the technical support center for the stability testing of 4-sulfocalixarene hydrate complexes. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of ensuring the stability and integrity of these versatile supramolecular systems. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated experimental protocols to support your research and development efforts.

Troubleshooting Guide

This section addresses specific issues that may arise during the stability testing of 4-sulfocalixarene hydrate complexes. The question-and-answer format is intended to provide rapid and actionable solutions to common experimental challenges.

Issue 1: Inconsistent thermal analysis results (TGA/DSC).

Question: My Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) thermograms for different batches of the same 4-sulfocalixarene complex show significant variability in dehydration temperatures and thermal decomposition profiles. What could be the cause?

Answer: Variability in thermal analysis is a common issue and can often be traced back to the hygroscopic nature of 4-sulfocalixarenes and differences in the hydration state of the complex.[1][2]

• Causality: 4-Sulfocalixarenes are known to readily absorb or adsorb moisture from the environment.[1] The number of water molecules in the crystal lattice (hydrate state) can vary between batches, and even within the same batch if not stored under controlled humidity. This variation in water content directly impacts the initial weight loss steps observed in TGA, corresponding to dehydration.[3] Furthermore, the presence of water can influence the thermal stability of the complex itself, leading to shifts in decomposition temperatures seen in both TGA and DSC.[4][5]

• Troubleshooting Steps:

  • Standardize Sample Pre-treatment: Before analysis, equilibrate all samples in a desiccator over a suitable desiccant (e.g., phosphorus pentoxide or anhydrous calcium chloride) for a standardized period (e.g., 24-48 hours) to ensure a consistent initial hydration state.

  • Controlled Environment: If possible, handle and load samples into the TGA/DSC instrument in a low-humidity environment, such as a glove box.

  • Verify Instrument Calibration: Ensure the TGA and DSC instruments are properly calibrated. For DSC, use a certified standard like indium to calibrate for temperature and enthalpy.[4]

  • Consistent Heating Rate: Use the same heating rate for all analyses, as this can affect the peak shapes and temperatures of thermal events.[4] A typical heating rate for such analyses is 10 °C/min.

Issue 2: Poor reproducibility in phase solubility studies.

Question: I am observing inconsistent results in my phase solubility studies for a drug complexed with 4-sulfocalixarene. The calculated stability constants (Ks) vary significantly between experiments. Why is this happening?

Answer: The stability of 4-sulfocalixarene complexes in solution is highly dependent on the experimental conditions, particularly pH and ionic strength.[6][7]

• Causality: The sulfonate groups on the 4-sulfocalixarene are anionic, and the phenolic hydroxyl groups can be deprotonated depending on the pH.[8] The binding affinity of the calixarene for a guest molecule is influenced by electrostatic interactions, which are sensitive to the pH and ionic strength of the medium.[9][10] Small variations in buffer preparation can lead to significant changes in complex stability and, consequently, the measured solubility enhancement. For instance, the stability of a meloxicam-sulfonatocalix[7]naphthalene complex was found to be highest in a phosphate buffer at pH 7.4 and lowest at pH 1.2.[3][11]

• Troubleshooting Steps:

  • Precise pH Control: Use a calibrated pH meter to accurately prepare and verify the pH of all buffer solutions. Ensure the buffer capacity is sufficient to maintain the pH upon addition of the drug and calixarene.

  • Constant Ionic Strength: Maintain a constant ionic strength across all experiments by adding an inert salt (e.g., NaCl or KCl) if necessary.

  • Equilibration Time: Ensure that the samples have reached equilibrium. This can be confirmed by measuring the solubility at different time points until a plateau is reached. A typical equilibration time is 24-72 hours.

  • Temperature Control: Conduct all experiments in a temperature-controlled environment, such as a shaking water bath, as temperature can affect both solubility and the stability constant.[3][11]

Issue 3: Difficulty in detecting degradation products in forced degradation studies.

Question: After subjecting my 4-sulfocalixarene-drug complex to stress conditions (acid, base, oxidation, heat, light), I am struggling to detect any significant degradation products using HPLC. Does this mean the complex is extremely stable?

Answer: While 4-sulfocalixarene complexes can enhance the stability of guest molecules, the absence of detectable degradants could also be due to limitations in the analytical methodology.[12][13]

• Causality: Forced degradation studies are designed to accelerate the degradation process to identify potential degradation pathways.[12] If the analytical method is not "stability-indicating," it may not be able to separate the degradation products from the parent drug, the calixarene, or other excipients. The choice of detection wavelength, column chemistry, and mobile phase composition are critical.

• Troubleshooting Steps:

  • Method Validation: Ensure your HPLC method is properly validated and proven to be stability-indicating. This involves demonstrating specificity, linearity, accuracy, precision, and robustness.

  • Peak Purity Analysis: Use a photodiode array (PDA) detector to assess peak purity of the main drug peak under stressed conditions. Co-elution of a degradant can be indicated by a change in the peak purity spectrum.

  • Vary Chromatographic Conditions: Experiment with different HPLC columns (e.g., C18, C8, phenyl-hexyl), mobile phase compositions (including different organic modifiers and pH values), and gradient profiles to achieve better separation.

  • Mass Spectrometry (LC-MS): Couple your HPLC system to a mass spectrometer to aid in the identification of degradation products, even at low levels.[14] This can provide mass information that helps to elucidate the structure of the degradants.

  • Appropriate Stress Levels: Ensure the stress conditions are appropriate. Overly harsh conditions might lead to complete degradation into products not detectable by UV, while conditions that are too mild may not produce sufficient degradation for detection.[14] A target degradation of 5-20% is often recommended.[12]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the hydrate molecules in 4-sulfocalixarene complexes?

The hydrate (water) molecules play a crucial role in stabilizing the crystal structure of 4-sulfocalixarene and its complexes through an extensive network of hydrogen bonds. They can be located within the calixarene cavity or in the interstitial spaces of the crystal lattice. The presence and arrangement of these water molecules can influence the conformation of the calixarene and its interaction with guest molecules.

Q2: How does pH affect the stability of 4-sulfocalixarene complexes?

The pH of the solution significantly influences the ionization state of both the 4-sulfocalixarene and potentially the guest molecule. The sulfonic acid groups are typically deprotonated over a wide pH range, providing a persistent negative charge.[8] However, the phenolic hydroxyl groups have pKa values that can be in the acidic to neutral range, and their deprotonation can alter the charge and conformational flexibility of the calixarene, thereby affecting its binding affinity.[6][7]

Q3: What are the most suitable analytical techniques for assessing the stability of these complexes?

A combination of techniques is generally recommended:

• Thermal Analysis (TGA/DSC): To assess thermal stability and dehydration/desolvation processes.[3][11]

• Spectroscopy (NMR, FTIR): ¹H NMR is particularly useful for studying host-guest interactions in solution and can provide information on the stoichiometry and geometry of the complex.[9] FTIR can detect changes in functional groups upon complexation and degradation.

• Chromatography (HPLC): A validated stability-indicating HPLC method is essential for quantifying the parent compound and its degradation products in forced degradation studies.[15]

• Powder X-ray Diffraction (PXRD): To characterize the solid-state form of the complex and detect any changes in crystallinity upon storage or stress.[11]

Q4: Can 4-sulfocalixarene protect a guest molecule from photolytic degradation?

Yes, by encapsulating a photolabile guest molecule within its hydrophobic cavity, 4-sulfocalixarene can shield it from light, thereby enhancing its photostability.[16][17] However, the degree of protection depends on the binding affinity and the extent to which the guest is shielded from the external environment. Photostability testing, as outlined in ICH Q1B guidelines, should be performed to confirm this protective effect.[12]

Q5: What are typical stress conditions for forced degradation studies of these complexes?

Forced degradation studies should be conducted according to ICH guidelines.[12] Typical conditions include:

• Acid Hydrolysis: 0.1 M HCl at elevated temperature (e.g., 60-80 °C).

• Base Hydrolysis: 0.1 M NaOH at elevated temperature.

• Oxidative Degradation: 3-30% H₂O₂ at room temperature or slightly elevated temperature.

• Thermal Degradation: Dry heat at temperatures above the accelerated stability testing conditions (e.g., 80-100 °C).[18]

• Photolytic Degradation: Exposure to a light source according to ICH Q1B guidelines.

Experimental Protocols & Data Presentation

Protocol 1: Thermal Stability Assessment using TGA and DSC

This protocol outlines the steps for evaluating the thermal stability of a 4-sulfocalixarene hydrate complex.

1. Sample Preparation: a. Place 5-10 mg of the complex in an open sample pan (aluminum for DSC, platinum or ceramic for TGA). b. To ensure a consistent starting hydration state, pre-condition the sample in a desiccator over a saturated salt solution to maintain a constant relative humidity (RH) for 24 hours prior to analysis.

2. TGA Analysis: a. Place the sample pan in the TGA furnace. b. Heat the sample from ambient temperature (e.g., 25 °C) to a final temperature (e.g., 600 °C) at a constant heating rate of 10 °C/min. c. Use an inert nitrogen purge gas at a flow rate of 20-50 mL/min. d. Record the weight loss as a function of temperature.

3. DSC Analysis: a. Place the sample pan in the DSC cell. An empty, sealed aluminum pan should be used as a reference. b. Heat the sample from ambient temperature to a temperature beyond any expected thermal events (e.g., 400 °C) at a heating rate of 10 °C/min under a nitrogen atmosphere. c. Record the heat flow as a function of temperature.

Data Interpretation:

• TGA: Analyze the thermogram for weight loss steps. The initial weight loss typically corresponds to the loss of water (dehydration) and/or solvent molecules.[3] Subsequent weight loss at higher temperatures indicates thermal decomposition of the complex.

• DSC: Analyze the thermogram for endothermic or exothermic peaks. Endothermic peaks often correspond to melting, dehydration, or desolvation, while exothermic peaks usually indicate decomposition or crystallization.[5]

Table 1: Hypothetical Thermal Analysis Data for a 4-Sulfocalixarene-Drug Complex

Thermal Event	TGA Weight Loss (%)	DSC Peak Temperature (°C)	Enthalpy (J/g)	Interpretation
Dehydration	8.5	110 (Endotherm)	-150	Loss of hydrated water molecules
Melting	-	225 (Endotherm)	-60	Melting of the anhydrous complex
Decomposition	65.2	310 (Exotherm)	450	Onset of thermal decomposition

Protocol 2: Stability-Indicating HPLC Method for Forced Degradation Studies

This protocol provides a general framework for developing a stability-indicating HPLC method.

1. Chromatographic System:

• HPLC system with a quaternary pump, autosampler, column oven, and a PDA detector.
• Column: C18, 250 mm x 4.6 mm, 5 µm particle size.
• Mobile Phase A: 0.1% Formic acid in water.
• Mobile Phase B: Acetonitrile.
• Gradient Elution: 0-5 min (10% B), 5-25 min (10-90% B), 25-30 min (90% B), 30-31 min (90-10% B), 31-35 min (10% B).
• Flow Rate: 1.0 mL/min.
• Column Temperature: 30 °C.
• Detection Wavelength: 254 nm (or the λmax of the drug).
• Injection Volume: 10 µL.

2. Forced Degradation Sample Preparation: a. Prepare stock solutions of the 4-sulfocalixarene-drug complex in a suitable solvent (e.g., water:acetonitrile 50:50 v/v). b. For each stress condition (acid, base, oxidation, heat, photolysis), treat the stock solution as described in the FAQs section. c. After the specified stress period, neutralize the acidic and basic samples. d. Dilute all samples to a suitable concentration for HPLC analysis.

3. Analysis and Data Evaluation: a. Inject the unstressed (control) and stressed samples into the HPLC system. b. Compare the chromatograms of the stressed samples to the control. c. Identify and quantify any new peaks (degradation products). d. Perform peak purity analysis on the parent drug peak in the stressed samples to ensure no co-eluting impurities. e. Calculate the percentage of degradation.

Visualizations

Experimental Workflow for Stability Testing

Caption: Workflow for comprehensive stability testing of 4-sulfocalixarene complexes.

Decision Tree for Troubleshooting Thermal Analysis

Sources

• 1. pharmainfo.in [pharmainfo.in]
• 2. jocpr.com [jocpr.com]
• 3. Studying the Complex Formation of Sulfonatocalix[4]naphthalene and Meloxicam towards Enhancing Its Solubility and Dissolution Performance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. sites.research.unimelb.edu.au [sites.research.unimelb.edu.au]
• 6. N-Arylsulfonamidocalix[4]arenes with narrow pH-responsive binding near neutral pH - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility, Stability, Bioavailability, Detection, and Transport of Biomolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Host–guest interactions between p-sulfonatocalix[4]arene and p-sulfonatothiacalix[4]arene and group IA, IIA and f-block metal cations: a DFT/SMD study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scirp.org [scirp.org]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. medcraveonline.com [medcraveonline.com]
• 13. biomedres.us [biomedres.us]
• 14. How To Overcome The Critical Challenges Faced In Forced Degradation Studies | Lhasa Limited [lhasalimited.org]
• 15. ophcj.nuph.edu.ua [ophcj.nuph.edu.ua]
• 16. Synthesis and photophysical studies of a multivalent photoreactive RuII-calix[4]arene complex bearing RGD-containing cyclopentapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. ema.europa.eu [ema.europa.eu]

Technical Support Center: 4-Sulfocalixarene Hydrate Optimization

This guide serves as a Tier 3 Technical Support resource for researchers working with 4-sulfocalix[4]arene hydrate (p-SC4) .[1] It addresses critical bottlenecks in purification, structural modification, and drug delivery applications.[1]

Status: Operational | Role: Senior Application Scientist Scope: Purification, Functionalization, Host-Guest Troubleshooting[1]

Core Material & Quality Control (The "Salt" Trap)

Context: Commercial 4-sulfocalix[4]arene hydrate is typically synthesized via the sulfonation of calix[4]arene followed by precipitation with NaCl. Consequently, "pure" commercial samples often contain 10–15% w/w inorganic salts (NaCl, Na₂SO₄).[1] This impurity drastically affects binding constants (

) and biological assays.[1]

FAQ: Purity & Characterization

Q: My binding constants (

) are consistently lower than literature values. Why? A: You are likely overestimating the concentration of your host. If you weigh 10 mg of commercial p-SC4 hydrate, only ~7-8 mg might be active macrocycle; the rest is water and sodium chloride.

• Diagnostic: Run a quantitative

  H NMR (D₂O) using an internal standard (e.g., maleic acid) to determine the actual molar mass effective weight.[1]

• Immediate Action: Desalt your material before sensitive thermodynamic measurements.

Q: How do I remove inorganic salts without losing the water-soluble calixarene? A: Standard recrystallization often fails because both the host and NaCl are water-soluble. Use the Reverse-Phase Desalting Protocol :

Protocol: Desalting p-SC4 via RP-HPLC/SPE

• Column: C18 Reverse Phase (preparative or SPE cartridge).[1]

• Mobile Phase A: 100% Water (HPLC grade).[1]

• Mobile Phase B: 5-10% Methanol in Water (p-SC4 is very soluble in water, but slightly less polar than NaCl).[1]

• Procedure:

  • Load the aqueous solution of crude p-SC4 onto the C18 column.

  • Flush with 100% Water.[1] NaCl elutes first (dead volume).[1]

  • Monitor conductivity or test fractions with AgNO₃ (chloride test).[1]

  • Once chloride is undetectable, switch to Mobile Phase B (or just continue washing if retention is low) to elute the p-SC4.[1]

  • Lyophilize the product.

Visualization: Purification Decision Tree

Figure 1: Decision logic for removing inorganic salts from p-sulfonatocalix[4]arene based on scale and purity requirements.

Structural Modification (Lower Rim)

Context: The upper rim is sulfonated (hydrophilic).[1][2] Modifying the lower rim (phenolic -OH) allows you to attach targeting ligands or change the cavity conformation (Cone vs. 1,3-Alternate).[1]

Troubleshooting Guide: Lower Rim Alkylation

Issue: "My product precipitated and is no longer water-soluble."

• Cause: You likely alkylated all four hydroxyl groups with hydrophobic chains (e.g., propyl, butyl).[1] While the upper rim sulfonates provide solubility, a completely hydrophobic lower rim can induce aggregation or insolubility in water due to the "amphiphilic collapse."

• Solution: Maintain a balance. If attaching a hydrophobic drug/linker, leave 1-2 hydroxyls free, or ensure the linker contains PEG chains.[1]

Issue: "I obtained a mixture of conformers (Cone and Partial Cone)."

• Cause: High reaction temperatures during alkylation allow the phenolic rings to rotate through the annulus before the substituents lock them in place.

• Fix:

  • To lock Cone conformation: Use NaH or Na₂CO₃ as the base in a template solvent like Acetone or Acetonitrile . The Na⁺ ion templates the cone shape by binding to the lower rim oxygens.

  • To force 1,3-Alternate: Use a larger cation base like Cs₂CO₃ and higher temperatures (refluxing acetone/DMF).[1]

Table 1: Reagent Effects on Conformation

Target Conformation	Preferred Base	Solvent	Mechanism
Cone	NaH, Na₂CO₃	Acetone/MeCN	Na⁺ acts as a template, holding oxygens together.[1]
Partial Cone	K₂CO₃	DMF/Acetone	K⁺ is too large for the lower rim, distorting the symmetry.
1,3-Alternate	Cs₂CO₃	DMF (Reflux)	No template effect; steric repulsion dominates.[1]

Application Support: Drug Delivery & Host-Guest Chemistry

Context: p-SC4 is used to solubilize hydrophobic drugs (e.g., Curcumin, Paclitaxel).[1] A common failure mode is the "Solubility Paradox," where adding the host does not linearly increase drug solubility.

FAQ: Complexation & Stoichiometry

Q: The solution turns cloudy when I mix p-SC4 and my drug, even though both should be soluble. A: You might be forming a Supramolecular Polymer or aggregate rather than a discrete 1:1 complex.

• Mechanism: If your drug has two cationic sites (e.g., a diamine), it can bridge two calixarene molecules, leading to infinite chains that precipitate.[1]

• Troubleshooting:

  • Check the pH.[3] Ensure the drug is protonated (if cationic binding is desired) but avoid pH extremes where the sulfonate might be shielded by high ionic strength.

  • Change the stoichiometry. Try a large excess of Host (10:1) to force encapsulation rather than bridging.[1]

Q: How do I prove the drug is inside the cavity? A: Use

H NMR Spectroscopy .

• The "Upfield Shift" Rule: Protons residing inside the electron-rich calixarene cavity are shielded by the aromatic rings.

• Observation: Look for the drug's protons shifting upfield (lower ppm, e.g.,

  to ppm).[1] If they shift downfield or don't move, the interaction is external (surface adsorption) or non-existent.[1]

Visualization: Host-Guest Interaction Pathways

Figure 2: Pathways of interaction between p-SC4 and drug molecules.[1] Success depends on controlling stoichiometry and preventing bridging aggregation.

References

• Guo, D.-S., & Liu, Y. (2014).[1] Supramolecular Chemistry of p-Sulfonatocalix[n]arenes and Its Biological Applications. Accounts of Chemical Research. Link[1]

• Shinkai, S., et al. (1987).[1] Synthesis and properties of water-soluble calixarenes.[2][4][5] The sulfonation of p-tert-butylcalix[4]arene.[2][4] Journal of the Chemical Society, Perkin Transactions 1. Link

• Bozkurt, S., et al. (2019).[1] Purification of p-sulfonatocalix[4]arene: A comparative study. Journal of Inclusion Phenomena and Macrocyclic Chemistry. Link

• Arena, G., et al. (2000).[1] Thermodynamics of host-guest interactions between p-sulfonatocalix[4]arene and amino acids. Thermochimica Acta. Link

• Perret, F., & Coleman, A. W. (2011).[1] Biochemistry and Biological Applications of Calixarenes. Chemical Communications.[6][7] Link

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• 3. applications.emro.who.int [applications.emro.who.int]
• 4. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 5. scribd.com [scribd.com]
• 6. rsc.org [rsc.org]
• 7. Binding of inorganic cations by p-sulfonatocalix[4]arene monitored through competitive fluorophore displacement in aqueous solution - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to 4-Sulfocalixarene Hydrate as a Drug Carrier: Performance, Protocols, and Perspectives

In the landscape of drug delivery, the quest for efficient, stable, and biocompatible carriers is paramount. Among the array of options, supramolecular hosts have garnered significant attention for their ability to form non-covalent complexes with drug molecules, thereby enhancing their solubility, stability, and bioavailability. This guide provides an in-depth validation of 4-sulfocalixarene hydrate as a drug carrier, presenting a critical comparison with established alternatives such as cyclodextrins, liposomes, and polymeric nanoparticles. We will delve into the experimental data that underpins its performance and provide detailed protocols for its characterization, empowering researchers to make informed decisions in their drug development endeavors.

The Supramolecular Advantage: An Introduction to 4-Sulfocalixarene Hydrate

4-Sulfocalix[n]arenes are macrocyclic compounds comprised of phenolic units linked by methylene bridges, with sulfonate groups on the upper rim conferring high water solubility.[1] The defining feature of 4-sulfocalixarene hydrate is its truncated conical structure, which creates a hydrophobic inner cavity and a hydrophilic exterior. This unique topology allows it to encapsulate a variety of guest molecules, including poorly water-soluble drugs, through host-guest complexation.[2] This non-covalent interaction shields the drug from the aqueous environment, often leading to improved physicochemical properties. The selection of a drug carrier is a critical decision in formulation development, dictated by the specific properties of the active pharmaceutical ingredient (API) and the desired therapeutic outcome.

Performance Benchmarking: 4-Sulfocalixarene Hydrate vs. The Alternatives

An objective evaluation of a drug carrier necessitates a comparative analysis against existing technologies. Here, we benchmark the performance of 4-sulfocalixarene hydrate against cyclodextrins, liposomes, and polymeric nanoparticles, focusing on key validation parameters.

Drug Solubilization and Loading Capacity

The primary function of many drug carriers is to enhance the aqueous solubility of hydrophobic drugs. The table below summarizes the comparative performance of different carriers in this regard.

Carrier System	Drug	Solubility Enhancement	Drug Loading Capacity (% w/w)	Source(s)
4-Sulfocalix[3]arene Hydrate	Niclosamide	Comparable to β-cyclodextrin	Not specified	[4][5]
Ibuprofen	Favorable complex formation	Not specified
Sulfonylcalix[3]arene-based MOSC	Ibuprofen	-	44%	[6]
β-Cyclodextrin	Niclosamide	Less than 4-sulfocalixarene	Not specified	[4][5]
Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	Niclosamide	Greater than 4-sulfocalix[3]arene	Not specified	[4][5]
Amphiphilic Cyclodextrin Nanoparticles	Camptothecin	Significantly higher than polymeric nanoparticles	-	[7]
Liposomes (Doxil®)	Doxorubicin	-	~11% (drug/lipid ratio)
Calixarene-based Liposomes	Doxorubicin	High encapsulation efficiency	Not specified	[8][9]
Polymeric Nanoparticles (PLGA/PCL)	Camptothecin	Lower than amphiphilic cyclodextrin NPs	Lower than amphiphilic cyclodextrin NPs	[7]

Expert Insights: The choice between 4-sulfocalixarene and cyclodextrins for solubilization is drug-dependent. While cyclodextrins, particularly chemically modified ones like HP-β-CD, can exhibit superior solubilizing effects for some drugs, 4-sulfocalixarenes offer a different cavity size and geometry that may be more suitable for other molecules.[4][5] More complex structures derived from 4-sulfocalixarene, such as metal-organic supercontainers (MOSCs), have demonstrated remarkably high drug loading capacities.[6] Liposomes and polymeric nanoparticles encapsulate drugs within a larger structure rather than through 1:1 complexation, which can lead to high encapsulation efficiencies but potentially lower drug loading as a percentage of total weight compared to highly crystalline host-guest complexes.[7][8]

Drug Release Kinetics

The rate and mechanism of drug release are critical for therapeutic efficacy. A desirable carrier should minimize premature drug release in circulation and facilitate controlled release at the target site.

Carrier System	Drug	Release Profile	Key Features	Source(s)
4-Sulfocalixarene-based MOSC	Ibuprofen	Sustained release over 45 hours	pH-responsive release demonstrated	[3][6]
Calixarene Micelles	Doxorubicin	Complete release in ~48 hours at pH 6.5	pH-triggered release	[10]
Amphiphilic Cyclodextrin Nanoparticles	Camptothecin	Sustained release up to 12 days	-	[7]
Liposomes	Loperamide	Biphasic: initial burst followed by sustained release	Formulation-dependent release	[1]
Polymeric Nanoparticles (PLGA/PCL)	Camptothecin	Sustained release up to 48 hours	-	[7]

Expert Insights: Simple host-guest complexes of 4-sulfocalixarene often exhibit rapid, equilibrium-driven release. However, by incorporating them into more complex architectures like micelles or MOSCs, sustained and stimuli-responsive release can be achieved.[6][10] The pH-responsive nature of some calixarene systems is particularly advantageous for tumor-targeted delivery, where the acidic microenvironment can trigger drug release.[10] Liposomes and polymeric nanoparticles are well-known for their ability to provide prolonged drug release, with the release rate being tunable by altering the lipid or polymer composition.[1][7]

Diagram of pH-Responsive Drug Release

Caption: Workflow for determining drug loading and encapsulation efficiency.

Step-by-Step Protocol:

• Preparation of Standard Curve:

  • Prepare a stock solution of the free drug in a suitable solvent (e.g., methanol, PBS). [11] * Perform serial dilutions to obtain a series of standard solutions of known concentrations.

  • Measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for the drug using a UV-Vis spectrophotometer. [12] * Plot a calibration curve of absorbance versus concentration and determine the linear regression equation (y = mx + c). [13]

• Preparation of Drug-Loaded 4-Sulfocalixarene Hydrate:

  • Dissolve a known amount of 4-sulfocalixarene hydrate and the drug in an appropriate solvent.

  • Allow the complexation to occur under defined conditions (e.g., stirring for a specific time at a controlled temperature).

• Separation of the Complex:

  • Separate the formed drug-carrier complex from the solution containing the unencapsulated drug. This can be achieved by methods such as ultracentrifugation or by using a dialysis bag with a molecular weight cutoff (MWCO) that retains the complex but allows the free drug to pass through.

• Quantification of Unencapsulated Drug:

  • Carefully collect the supernatant (or the dialysate).

  • Measure the absorbance of the supernatant at the drug's λmax.

  • Using the standard curve equation, calculate the concentration of the unencapsulated drug in the supernatant. [14]

• Calculations:

  • Drug Loading Content (DLC %): DLC (%) = [(Total amount of drug - Amount of free drug) / Weight of drug-carrier complex] x 100

  • Encapsulation Efficiency (EE %): EE (%) = [(Total amount of drug - Amount of free drug) / Total amount of drug] x 100 [14] Causality Behind Experimental Choices: The indirect method is often preferred as it avoids potential interference from the carrier during spectrophotometric measurements. The choice of separation method (centrifugation vs. dialysis) depends on the size and stability of the complex. A well-defined standard curve is crucial for the accuracy of the quantification.

In Vitro Drug Release Study: The Dialysis Method

Principle: This method simulates the release of a drug from the carrier into a physiological environment by separating the drug-loaded carrier from a larger volume of release medium using a semi-permeable membrane.

Step-by-Step Protocol:

• Preparation of the Dialysis Setup:

  • Select a dialysis membrane with a MWCO that is large enough to allow the free drug to pass through but small enough to retain the drug-carrier complex. [1] * Soak the dialysis membrane in the release medium for a specified time as per the manufacturer's instructions to remove any preservatives.

• Loading the Sample:

  • Accurately pipette a known volume of the drug-loaded 4-sulfocalixarene hydrate formulation into the dialysis bag.

  • Securely seal both ends of the dialysis bag.

• Initiating the Release Study:

  • Place the dialysis bag into a vessel containing a known volume of pre-warmed (typically 37°C) release medium (e.g., PBS at pH 7.4 to simulate physiological conditions, or pH 5.5 to simulate the tumor microenvironment). [15][16] * Place the vessel in a shaking water bath or on a magnetic stirrer to ensure gentle and continuous agitation. [9]

• Sampling:

  • At predetermined time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small aliquot of the release medium from the vessel. [16] * Immediately replenish the withdrawn volume with an equal volume of fresh, pre-warmed release medium to maintain sink conditions.

• Quantification and Data Analysis:

  • Analyze the drug concentration in the collected samples using a validated analytical method, such as UV-Vis spectrophotometry or HPLC. [17] * Calculate the cumulative percentage of drug released at each time point, correcting for the dilution from replenishing the medium.

  • Plot the cumulative percentage of drug release versus time to obtain the release profile. The release kinetics can be fitted to various mathematical models (e.g., zero-order, first-order, Higuchi, Korsmeyer-Peppas) to understand the release mechanism. Causality Behind Experimental Choices: The use of a dialysis membrane is a simple and effective way to separate the released drug from the encapsulated drug. [3]Maintaining sink conditions is crucial to ensure that the drug release is not limited by the solubility of the drug in the release medium. The choice of release medium pH allows for the investigation of stimuli-responsive release, a key feature of "smart" drug delivery systems. [15]

Cytotoxicity Assessment: MTT Assay

Principle: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the tetrazolium dye MTT to its insoluble formazan, which has a purple color. The intensity of the purple color is directly proportional to the number of viable cells. [18] Step-by-Step Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2. [6]

• Treatment:

  • Prepare a series of dilutions of the 4-sulfocalixarene hydrate, the free drug, and the drug-loaded complex in cell culture medium.

  • Remove the old medium from the cells and add the treatment solutions to the respective wells. Include wells with untreated cells (negative control) and a positive control for cell death (e.g., Triton X-100). [6] * Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition:

  • Prepare a 5 mg/mL solution of MTT in sterile PBS. * Add a specific volume (e.g., 10-20 µL) of the MTT solution to each well and incubate for 3-4 hours at 37°C. [18][19]

• Formazan Solubilization:

  • After incubation, carefully remove the MTT-containing medium.

  • Add a solubilizing agent (e.g., DMSO, isopropanol with HCl) to each well to dissolve the formazan crystals. * Gently shake the plate on an orbital shaker for a few minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of 570-590 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control cells.

  • Plot cell viability versus concentration to determine the IC50 value (the concentration at which 50% of cell growth is inhibited).

Causality Behind Experimental Choices: The MTT assay is a widely accepted and standardized method for assessing cytotoxicity. [5]Including both the free drug and the empty carrier as controls is essential to determine if the observed toxicity is due to the drug, the carrier, or the complex, and to assess any synergistic effects. The choice of incubation time allows for the evaluation of time-dependent cytotoxicity.

Concluding Remarks and Future Perspectives

4-Sulfocalixarene hydrate presents itself as a compelling candidate in the drug carrier arsenal. Its inherent properties of high water solubility, well-defined cavity for host-guest complexation, excellent stability, and favorable safety profile make it a strong contender, particularly for enhancing the solubility and stability of problematic drug molecules.

While direct, comprehensive comparative studies against all classes of nanocarriers are still emerging, the available data suggests that 4-sulfocalixarene and its derivatives can offer competitive, and in some cases, superior performance to traditional carriers like cyclodextrins, especially when engineered into more sophisticated systems like micelles or MOSCs to achieve controlled and targeted delivery.

The future of 4-sulfocalixarene-based drug delivery likely lies in the development of these "smart" systems. By functionalizing the calixarene scaffold, researchers can introduce targeting moieties for active cell-specific delivery and stimuli-responsive linkers for on-demand drug release. As our understanding of the nuanced interactions between these supramolecular hosts and biological systems deepens, we can expect to see 4-sulfocalixarene hydrate play an increasingly significant role in the development of next-generation therapeutics.

References

• Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic. AAPS J. 2005;7(1):E241-8. [Link]

• Biomedical Applications of Sulfonylcalixa[3]rene-Based Metal–Organic Supercontainers. Molecules. 2024;29(6):1220. [Link]

• Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic. AAPS J. 2005 Sep 2;7(1):E241-8. [Link]

• Biomedical Applications of Sulfonylcalixa[3]rene-Based Metal–Organic Supercontainers. Semantic Scholar. 2024. [Link]

• Predicting drug release kinetics from nanocarriers inside dialysis bags. J Control Release. 2019;316:111-118. [Link]

• Role of Calixarene in Chemotherapy Delivery Strategies. Polymers (Basel). 2021;13(13):2155. [Link]

• MTT Cell Assay Protocol. txch.org. [Link]

• Comparison of drug delivery systems: Nanotube and p- Sulphonatocalixa[3]rene, by Density Functional Theory. Journal of Nanostructure in Chemistry. 2013;3:83. [Link]

• Biomedical Applications of Sulfonylcalixa[3]rene-Based Metal–Organic Supercontainers. Semantic Scholar. 2024. [Link]

• Toxicity and biodistribution of para-sulfonato-calixa[3]rene in mice. ResearchGate. 2008. [Link]

• the reverse dialysis bag method for the assessment of in vitro drug release from parenteral nanoemulsions – a case study of risperidone. SciSpace. [Link]

• An Update to Dialysis-Based Drug Release Testing—Data Analysis and Validation Using the Pharma Test Dispersion Releaser. Pharmaceutics. 2022;14(11):2352. [Link]

• A Panoptic Review on Improvement in Chemothera-peutic Properties of Cytotoxic Drugs through Calixarene. Journal of Drug Delivery and Therapeutics. 2023;13(5-S):163-172. [Link]

• Hydroxymethylphosphonic Acid and Calixa[3]rene- Hydroxymethyldimethylphosphine O. Journal of Organic and Pharmaceutical Chemistry. 2025;23(3). [Link]

• Comparison of in vitro dialysis release methods of loperamide-encapsulated liposomal gel for topical drug delivery. Int J Nanomedicine. 2014;9:655-662. [Link]

• Cyclodextrin-Modified Nanomaterials for Drug Delivery: Classification and Advances in Controlled Release and Bioavailability. Pharmaceutics. 2021;13(12):2136. [Link]

• Investigation of Host-Guest Stability Constants of Calix[n]arenes Complexes with Aromatic Molecules by RP-HPLC Method. Journal of Chromatographic Science. 2003;41(3):123-127. [Link]

• Comparative evaluation of polymeric and amphiphilic cyclodextrin nanoparticles for effective camptothecin delivery. Int J Pharm. 2009;379(1):105-12. [Link]

• Comparison of drug delivery systems: Nanotube and p-Sulphonatocalix [3]arene, by density functional theory. ResearchGate. 2013. [Link]

• Advances in Cyclodextrins and Their Derivatives in Nano-Delivery Systems. Molecules. 2024;29(16):3691. [Link]

• Radiation Stability of Calixarene Based Solvent System. OSTI.gov. 1998. [Link]

• Protocol for Formulation Preparation for Drug Quantitation by HPLC-UV/Vis. Creative Bioarray. [Link]

• Annex 2 Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. World Health Organization. [Link]

• Polymeric Nanoparticles in Targeted Drug Delivery: Unveiling the Impact of Polymer Characterization and Fabrication. Polymers (Basel). 2025;17(6):1234. [Link]

• Design, Preparation, and Characterization of Novel Calixa[3]rene Bioactive Carrier for Antitumor Drug Delivery. Frontiers in Chemistry. 2019;7:758. [Link]

• Multivalent Calixarene-Based Liposomes as Platforms for Gene and Drug Delivery. Polymers (Basel). 2021;13(16):2683. [Link]

• In vivo pharmacokinetics and ex vivo biodistribution studies. A,B) In... ResearchGate. 2018. [Link]

• Comparison of size between CD/drug-loaded liposomes and other liposomal preparations. ResearchGate. [Link]

• Electrospun Sulfonatocalixa[3]rene Loaded Blended Nanofibers: Process Optimization and In Vitro Studies. Polymers (Basel). 2022;14(18):3754. [Link]

• Characterisation of polymeric nanoparticles for drug delivery. Nanoscale. 2024. [Link]

• Characterizing Drug Loading and Release in Liposomes. Valparaiso University. [Link]

• Calibration curve for measuring drug loading efficiency by using UV–Vis... ResearchGate. 2022. [Link]

• Research progress on calixarene/pillararene-based controlled drug release systems. RSC Advances. 2025. [Link]

• Liposomal Drug Delivery for Solubility and Bioavailability Enhancement of Efavirenz. Indian Journal of Pharmaceutical Sciences. 2017;79(4):532-542. [Link]

• From Detection to Imaging: UV Spectroscopy for Dissolution in Pharmaceutical Development. American Pharmaceutical Review. 2015 May 31. [Link]

• I need to know the detailed calculations of drug loading using UV vis spectrophotometer. Anyone please? ResearchGate. 2022. [Link]

• Validated method for Silymarin by Spectrophotometry in Bulk drug and Pharmaceutical formulations. Journal of Chemical and Pharmaceutical Research. 2010;2(1):396-400. [Link]

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Quantitative Analysis of Host-Guest Binding with 4-Sulfocalixarene Hydrate: A Comparative Guide

Quantitative Analysis of Host-Guest Binding with 4-Sulfocalix[4]arene Hydrate: A Comparative Guide

Executive Summary: The Strategic Niche of 4-Sulfocalix[4]arene

In the landscape of water-soluble macrocycles, 4-sulfocalix[4]arene hydrate (SC4) occupies a distinct "electrostatic-hydrophobic" niche. Unlike cyclodextrins (CDs), which rely primarily on the hydrophobic effect to encapsulate neutral guests, or cucurbit[n]urils (CBn), which form ultra-high affinity complexes often limited by slow kinetics or solubility, SC4 offers a rapid-exchange, cation-selective binding mechanism driven by a unique interplay of cation-

interactions and sulfonate bridging.

This guide provides a rigorous comparative analysis of SC4 against its primary alternatives (

-CD and CB7) and details the experimental workflows required to quantify these interactions with high fidelity.

Comparative Analysis: SC4 vs. Alternatives

Mechanistic Distinction

The choice of host must be dictated by the physicochemical nature of the guest. SC4 is not a universal replacement for Cyclodextrins but a superior alternative for specific classes of molecules.

Feature	4-Sulfocalix[4]arene (SC4)	-Cyclodextrin ( -CD)	Cucurbit[7]uril (CB7)
Primary Binding Force	Electrostatic & Cation- (Upper rim sulfonates + -rich cavity)	Hydrophobic Effect (Release of high-energy cavity water)	Non-classical Hydrophobic & Ion-Dipole (High-energy water release + portal carbonyls)
Ideal Guest Profile	Organic Cations (Quaternary ammoniums, protonated amines, pyridiniums)	Neutral Hydrophobes (Steroids, phenyl rings)	Cationic or Neutral (Adamantanes, ferrocenes, drugs)
Water Solubility	High (> 0.1 M)	Moderate (~16 mM)	Moderate (~5 mM, varies with salts)
Binding Kinetics	Fast Exchange (NMR often shows averaged signals)	Slow to Fast Exchange	Slow Exchange (Often tight binding)
pH Sensitivity	pH Independent (Sulfonates )	pH Independent	pH Sensitive (Portals can protonate)

Quantitative Performance Metrics

The following data highlights the binding affinity (

) differences for representative guests. Note the orders-of-magnitude difference driven by the guest's charge state.

Table 1: Comparative Binding Constants (

in M )

Guest Molecule	SC4 Affinity ( )	-CD Affinity ( )	CB7 Affinity ( )	Insight
Tetramethylammonium				SC4 outperforms -CD for small cations due to cation- synergy.
Niclosamide (Drug)	Moderate Solubilization	Low Solubilization	High (but solubility limited)	SC4 acts as a hydrotrope; mixtures (SC4 + CD) often yield synergistic solubility.
Amino Acids (Lys/Arg)		Negligible		SC4 selectively binds basic residues, useful for peptide recognition.

Critical Insight: Recent thermodynamic studies (Eggers et al.) reveal that SC4 binding involves a significant desolvation penalty (

), unlike -CD where solvent reorganization is often negligible. This implies that SC4 binding is enthalpy-driven ( ) overcoming an entropy penalty, necessitating precise temperature control during analysis.

Decision Framework: Selecting the Analytical Method

Before initiating wet-lab work, use this logic flow to select the appropriate quantitative method. SC4's fast exchange rates often complicate NMR analysis compared to the "slow exchange" regime of CB7.

Figure 1: Decision tree for selecting the quantitative analytical method based on guest properties.

Experimental Protocols

Protocol A: Determination of via H NMR Titration

Best for: Elucidating binding geometry and moderate affinities (

M ).

Prerequisites:

• Host Stock: 10 mM SC4 in D

  O (pH adjusted to 7.0 using NaOD/DCl if necessary, though SC4 is naturally acidic; usually buffered with phosphate).

• Guest Stock: 50-100 mM Guest in D

  O (Must be highly concentrated to minimize dilution errors).

Step-by-Step Workflow:

• Preparation: Place 500

  L of Host solution into an NMR tube. Record the initial spectrum ( ).

• Titration: Sequentially add aliquots (e.g., 5-10

  L) of the Guest stock directly into the NMR tube.

  • Tip: Use a gas-tight microsyringe to prevent evaporation.

  • Range: Aim for 0.2 to 10 equivalents of Guest relative to Host.

• Measurement: Shake the tube thoroughly (or use a vortex) and record the

  H NMR spectrum after each addition.

• Data Processing:

  • Track the chemical shift change (

    ) of a specific SC4 proton (typically the aromatic protons or the methylene bridge).

  • Since SC4 binding is usually fast exchange , you will see a gradual shift of the peak rather than two distinct peaks.

• Calculation: Fit the data to a 1:1 binding isotherm using the equation:

  • Where

    is total host concentration (corrected for dilution) and is total guest concentration.

Protocol B: Thermodynamic Profiling via Isothermal Titration Calorimetry (ITC)

Best for: High precision

, Enthalpy ( ), and Stoichiometry ( ).

Prerequisites:

• Instrument: MicroCal PEAQ-ITC or equivalent.

• Buffer Matching: Critical. Dissolve both SC4 and Guest in the exact same buffer solution (e.g., 10 mM Phosphate, pH 7.4) to eliminate heat of dilution from buffer mismatch.

Step-by-Step Workflow:

• Cell Loading: Fill the sample cell (approx. 200-300

  L) with SC4 solution (e.g., 0.5 mM).

  • Note: Ensure SC4 is fully hydrated and degassed.

• Syringe Loading: Fill the injection syringe with Guest solution (e.g., 5-10 mM, typically 10-20x the cell concentration).

• Experimental Parameters:

  • Temperature: 298.15 K (Standard).

  • Stirring Speed: 750 rpm.

  • Injection Scheme: One initial injection of 0.4

    L (discard data), followed by 19 injections of 2 L.

• Control Experiment: Perform a "Guest into Buffer" titration to measure the heat of dilution of the guest. Subtract this value from the main titration data.

• Analysis:

  • Integrate the heat spikes to get kJ/mol per injection.

  • Fit the integrated curve to a "One Set of Sites" model to extract

    (stoichiometry), (affinity), and .

Mechanistic Visualization: The Binding Cycle

Understanding the thermodynamics is crucial for drug design.[1] SC4 binding is often driven by the release of "frustrated" water molecules from the cavity, but penalized by the desolvation of the highly charged sulfonate groups.

Figure 2: Thermodynamic cycle of SC4 host-guest binding, highlighting the critical desolvation step.

References

• Guo, D. S., & Liu, Y. (2008).[2] Selective binding behaviors of p-sulfonatocalixarenes in aqueous solution.[2] Journal of Inclusion Phenomena and Macrocyclic Chemistry.[2][3] Link

• Eggers, D. K., et al. (2023).[4] Model binding experiments with cucurbit[7]uril and p-sulfonatocalix[4]arene support use of explicit solvation term in governing equation for binding equilibria.[4][5] Supramolecular Chemistry.[1][2][6][7] Link

• Yang, W., et al. (2008). Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic.[8] AAPS PharmSciTech. Link

• Thordarson, P. (2011). Determining association constants from titration experiments in supramolecular chemistry. Chemical Society Reviews. Link

• BenchChem. A Comparative Analysis of Cucurbituril and Calixarene Host-Guest Binding.Link

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• 7. mdpi.com [mdpi.com]
• 8. Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide, a poorly water soluble anthelmintic - PMC [pmc.ncbi.nlm.nih.gov]

in vitro and in vivo studies of 4-sulfocalixarene hydrate complexes

Technical Guide: In Vitro & In Vivo Evaluation of 4-Sulfocalixarene Hydrate Complexes

Executive Summary

4-Sulfocalix[4]arene hydrate (SC4) represents a "third-generation" supramolecular host, distinct from cyclodextrins (CDs) and crown ethers. Unlike the rigid, hydrophobic cavity of CDs, SC4 offers a flexible,

-electron-rich cavity rimmed with sulfonate groups. This unique architecture allows for high-affinity encapsulation of cationic and amphiphilic guest molecules through a dual mechanism of electrostatic attraction and hydrophobic inclusion.

This guide provides a rigorous technical framework for evaluating SC4 complexes, focusing on solubility enhancement, biocompatibility, and in vivo pharmacokinetics. It synthesizes data regarding its superior performance in neutralizing specific toxins (e.g., Paraquat) and solubilizing Class II BCS drugs (e.g., Meloxicam, Niclosamide).

Mechanistic Foundation

The complexation efficiency of SC4 is driven by its "Two-Point" recognition system. Unlike Cyclodextrins which rely primarily on the hydrophobic effect, SC4 utilizes:

• Upper Rim: Sulfonate groups (

  ) provide strong electrostatic anchoring for cationic guests.

• Cavity: The aromatic backbone facilitates cation-

  interactions and hydrophobic shielding.

Diagram: SC4 Host-Guest Complexation Mechanism

Caption: Dual-mode binding mechanism of SC4 involving electrostatic anchoring and cavity inclusion.

In Vitro Performance & Protocols

Solubility Enhancement

SC4 has demonstrated significant solubility enhancement for poorly water-soluble drugs. The phase solubility profile typically follows an

-type (linear increase), indicating a 1:1 stoichiometric complex, though -type (limited solubility) can occur at very high concentrations.

Comparative Data: Solubility Enhancement Factors

Guest Molecule	Host System	Solubility Increase (Fold)	Interaction Type	Reference
Meloxicam	SC4 (Hydrate)	~24x	1:1 Inclusion	[1, 2]
Niclosamide	SC4	Moderate	Electrostatic	[3]
Niclosamide	SC6 + HP- -CD	High (Synergistic)	Co-complexation	[3]
Ibuprofen	SC4	Significant (pH 2)	H-bonding/Hydrophobic	[4]

Critical Insight: While Cyclodextrins (CDs) are superior for neutral lipophiles, SC4 outperforms CDs for cationic guests due to the anionic sulfonate rim.

Protocol: Phase Solubility Study (Higuchi & Connors Method)

Use this protocol to determine the stability constant (

) and complexation efficiency.

• Preparation: Prepare aqueous solutions of SC4 hydrate ranging from 0 to 10 mM (buffered to pH 7.4 or specific pH of interest).

• Saturation: Add excess solid drug (Guest) to each SC4 solution vial.

• Equilibration: Vortex and shake at constant temperature (25°C or 37°C) for 48–72 hours.

• Filtration: Filter suspensions through a 0.45

  m membrane filter to remove undissolved drug.

• Quantification: Analyze the filtrate using HPLC or UV-Vis spectrophotometry against a standard curve.

• Calculation: Plot Total Drug Concentration (

  ) vs. SC4 Concentration ( ).

  • Calculate Stability Constant (

    ) using the slope: (Where is intrinsic solubility of the drug).

Biocompatibility & Cytotoxicity

SC4 exhibits a high safety margin in vitro, showing negligible toxicity across various cell lines.

Cytotoxicity Profile (SC4) | Cell Line | Tissue Origin |

/ Observation | Toxicity Classification | | :--- | :--- | :--- | :--- | | HEK293 | Kidney (Human) | mM (No effect) | Non-toxic | | A549 | Lung (Human) | mM | Non-toxic | | RBCs | Blood (Human) | No Hemolysis ( mM) | Biocompatible |

In Vivo Evaluation: Pharmacokinetics & Toxicity

SC4 is rapidly cleared renally and does not undergo metabolic degradation, making it an ideal "shuttle" vector.

Pharmacokinetics (PK) Profile

• Absorption: Poor oral bioavailability (advantageous for GI tract detoxification).

• Distribution: Low tissue accumulation; does not cross the Blood-Brain Barrier (BBB).

• Excretion: Rapid renal elimination (urine) as the intact parent molecule.

Case Study: Paraquat Detoxification

SC4 acts as a specific antidote for Paraquat (PQ) poisoning.[1][2] The strong binding affinity (

) sequesters PQ, preventing it from accumulating in the lungs (the primary target organ for PQ toxicity).

Experimental Data (Rat Model):

• Control (PQ only): High plasma

  , rapid lung fibrosis, 0% survival.

• Treatment (PQ + SC4):

  • : Reduced significantly.

  • AUC: Decreased (lower systemic exposure).

  • Survival: Increased survival rate and time.[2][3]

Diagram: In Vivo Detoxification Workflow

Caption: Mechanism of SC4-mediated detoxification and experimental validation workflow.

Critical Comparison: SC4 vs. Cyclodextrins

Feature	4-Sulfocalix[4]arene (SC4)	-Cyclodextrin ( -CD)
Cavity Structure	Flexible, -rich aromatic	Rigid, hydrophobic cone
Primary Binding Force	Electrostatic + Cation-	Hydrophobic Effect
Best Guest Type	Cationic / Ammonium salts	Neutral / Lipophilic
Solubility	High (> 0.1 M)	Low (1.85 g/100mL)
Toxicity (Renal)	Low (Rapid elimination)	Moderate (Parenteral nephrotoxicity risk)
Hemolysis	Negligible	Can cause hemolysis at high conc.

Application Scientist Recommendation:

• Choose SC4 if your API is cationic (e.g., alkaloids, basic drugs) or if you require a specific antidote effect.

• Choose CDs if your API is a neutral steroid or highly lipophilic molecule lacking charge.

References

• Meloxicam Solubility: Studying the Complex Formation of Sulfonatocalix[4]naphthalene and Meloxicam towards Enhancing Its Solubility. MDPI. Link

• General Calixarene Applications: Calixarenes: Generalities and Their Role in Improving the Solubility, Biocompatibility... MDPI. Link

• Niclosamide Comparison: Effect of 4-sulphonato-calix[n]arenes and cyclodextrins on the solubilization of niclosamide. PubMed.[4] Link

• Ibuprofen Complexation: Complexation of ibuprofen with water soluble p-sulfonatocalix [4]arene.[5] ResearchGate. Link

• Paraquat Antidote (PK Study): Paraquat Detoxification with p-Sulfonatocalix-[4]arene by a Pharmacokinetic Study. J. Agric.[1][2][3] Food Chem. Link

• Cytotoxicity & Peptide Delivery: P-Sulfonatocalix[4]arene turns peptide aggregates into an efficient cell-penetrating peptide. RSC Advances. Link

• Biocompatibility Review: Supramolecular Chemistry of p-Sulfonatocalix[n]arenes and Its Biological Applications. Acc.[5][6][7][8] Chem. Res.Link

Sources

• 1. Paraquat detoxification with p-sulfonatocalix-[4]arene by a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Synthetic Receptor as a Specific Antidote for Paraquat Poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. thno.org [thno.org]
• 4. P -Sulfonatocalix[4]arene turns peptide aggregates into an efficient cell-penetrating peptide - RSC Advances (RSC Publishing) DOI:10.1039/D4RA06124A [pubs.rsc.org]
• 5. applications.emro.who.int [applications.emro.who.int]
• 6. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 7. Host–guest interactions between p-sulfonatocalix[4]arene and p-sulfonatothiacalix[4]arene and group IA, IIA and f-block metal cations: a DFT/SMD study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Mechanistic &amp; Thermodynamic Guide: 4-Sulfocalixarene Hydrate Interactions

Mechanistic & Thermodynamic Guide: 4-Sulfocalix[4]arene Hydrate Interactions

Executive Summary

This technical guide analyzes the host-guest behavior of p-sulfonatocalix[4]arene (SCX4) , specifically focusing on its hydrated state. Unlike rigid hosts (Cucurbiturils) or neutral hosts (Cyclodextrins), SCX4 offers a unique flexible, anionic scaffold that bridges the gap between electrostatic attraction and hydrophobic encapsulation.

Key Differentiator: The "Hydrate" designation is not merely crystallographic nomenclature; it defines the mechanism. SCX4 cavities contain high-energy, "compressed" water molecules (OH···

interactions) whose release constitutes a primary thermodynamic driving force, distinct from the classical hydrophobic effect observed in Cyclodextrins.

The Mechanistic Landscape: The Role of the Hydrate

To understand SCX4 performance, one must look beyond the static structure to the dynamic solvent network.

The "Compressed Water" Mechanism

Crystallographic and neutron diffraction studies reveal that the SCX4 cavity is never truly "empty." It typically houses a specific hydration motif:

• The Cavity Water: A discrete water molecule often resides deep within the calixarene cone, stabilized by OH···

  interactions with the aromatic walls.

• Thermodynamic Consequence: This water molecule is electronically "compressed" (shortened O-H bonds) and energetically frustrated.

• Binding Event: When a guest enters, this high-energy water is expelled into the bulk solvent. The gain in entropy (

  ) and enthalpy ( ) from relaxing this water molecule contributes significantly to the binding free energy ( ).

Electrostatic Gating

Unlike Cyclodextrins (neutral), SCX4 possesses a rim of four sulfonate groups (

).

• Mechanism: Long-range electrostatic attraction draws cationic guests (e.g., quaternary ammoniums) toward the cavity before encapsulation occurs.

• Selectivity: This creates a "gatekeeper" effect where anionic guests are repelled, and neutral guests bind with significantly lower affinity.

Comparative Analysis: SCX4 vs. Alternatives

The following table compares SCX4 against its two primary competitors:

-Cyclodextrin ( -CD) and Cucurbit[7]uril (CB[7]).

Table 1: Comparative Performance Metrics

Feature	p-Sulfonatocalix[4]arene (SCX4)	-Cyclodextrin ( -CD)	Cucurbit[7]uril (CB[7])
Cavity Type	Flexible, -rich, Anionic	Semi-rigid, Hydrophobic, Neutral	Rigid, Carbonyl-fringed, Hydrophobic
Primary Driving Force	Electrostatics + Non-classical Hydrophobic (Water Release)	Classical Hydrophobic Effect	High-Energy Water Release + Ion-Dipole
Ideal Guest	Cationic aromatics, Ammonium ions, Metal cations	Neutral hydrophobes, Steroids, Lipids	Polyamines, High-affinity cationic drugs
Binding Affinity ( )	Moderate ( )	Moderate ( )	Ultra-High ( )
Solubility (Water)	High (> 0.1 M)	Moderate (16 mM)	Moderate (20-30 mM)
pH Sensitivity	pH Dependent (pKa of phenols < 1, but sulfonates stable)	pH Independent (mostly)	pH Dependent (Portals protonate at low pH)

Table 2: Experimental Binding Constants ( in )

Data synthesized from comparative thermodynamic studies (See References).

Guest Molecule	SCX4 ( )	-CD ( )	CB[7] ( )	Mechanistic Insight
Rhodamine B (Cationic Dye)				-CD binds best due to size match; SCX4 electrostatics are weaker than CD's hydrophobic fit here.
Neutral Red (Cationic Dye)				SCX4 outperforms CD due to cationic charge; CB[7] wins due to rigid fit.
Ferrocene (Neutral)	Weak / Negligible	Strong ( )	Very Strong ( )	SCX4 requires cationic anchor; fails with purely neutral hydrophobes.

Decision Framework & Visualization

The following decision matrix illustrates when to select SCX4 over alternatives based on guest properties.

Figure 1: Decision matrix for selecting SCX4 based on guest charge and steric requirements.

Experimental Protocols (Self-Validating Systems)

H NMR Titration (Shift Mapping)

This protocol validates the location of the guest (internal vs. external) and stoichiometry.

Reagents:

• Host: SCX4 Hydrate (High purity, check water content via TGA if weighing).

• Solvent:

  (buffered to pD 7.0 using phosphate buffer to prevent pH-induced shift artifacts).

• Internal Standard: TSP (3-(trimethylsilyl)propionic-2,2,3,3-d4 acid).

Workflow:

• Stock Prep: Prepare 2.0 mM Guest solution in

  .

• Titration: Keep [Guest] constant (e.g., 1.0 mM) to simplify math. Titrate SCX4 from 0 to 5 equivalents.

• Observation: Monitor aromatic protons of the guest.

  • Validation Check: If guest protons shift upfield (

    ), they are shielded by the SCX4 aromatic walls (Encapsulation). If they shift downfield, they are likely interacting externally with sulfonates.

• Data Analysis: Plot

  vs. [Host]/[Guest]. Fit to a 1:1 binding isotherm (Isotherm fitting software required).

Isothermal Titration Calorimetry (ITC)

ITC provides the complete thermodynamic profile (

).

Protocol:

• Solution Matching: Dissolve both SCX4 and Guest in the exact same buffer solution (e.g., 10 mM Phosphate, pH 7.0).

  • Critical Step: Mismatching buffers causes "heat of dilution" artifacts that swamp the binding signal.

• Concentration:

  • Cell (Host): 0.1 mM SCX4.

  • Syringe (Guest): 1.5 - 2.0 mM Guest (15-20x host concentration).

• Parameters:

  • Temp: 298.15 K.[1]

  • Injections: 20 x 2

    .

• Control Experiment: Titrate Guest into Buffer (no Host). Subtract this heat of dilution from the raw data.[2]

• Validation (The "c" value): Ensure

  is between 10 and 1000 for accurate curve fitting. If , increase concentrations.

Mechanistic Pathway Visualization

Figure 2: Thermodynamic pathway of SCX4 binding, highlighting the critical water release step.

References

• Gutsche, C. D. (2008). Calixarenes: An Introduction. Royal Society of Chemistry. (Foundational text on Calixarene synthesis and structure).

• Dalgarno, S. J., et al. (2011). "The Structure of Water in p-Sulfonatocalix[4]arene." Chemistry - A European Journal.[3]

• Guo, D. S., & Liu, Y. (2014). "Calixarene-based supramolecular polymerization in solution." Chemical Society Reviews.

• Yang, C., et al. (2007).

  -Cyclodextrin, Calix[4]arenesulfonate and Cucurbit[7]uril with Dye Guests." Supramolecular Chemistry.
• Biedermann, F., et al. (2014). "The Hydrophobic Effect in Host–Guest Chemistry." Angewandte Chemie International Edition.

• BenchChem. (2025).[4] "A Comparative Analysis of Cucurbituril and Calixarene Host-Guest Binding."

Sources

• 1. supram.nankai.edu.cn [supram.nankai.edu.cn]
• 2. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.manchester.ac.uk [research.manchester.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]